2-Nitro-5-(trifluoromethoxy)benzamide

• CAS: 1373232-62-2

Core Science & Biosynthesis

A Technical Guide to the Spectral Analysis of 2-Nitro-5-(trifluoromethoxy)benzamide

This technical guide provides an in-depth analysis of the expected spectral characteristics of 2-Nitro-5-(trifluoromethoxy)benzamide, a compound of interest for researchers, scientists, and professionals in drug development. Given its functionalities—a nitro group, a trifluoromethoxy group, and a benzamide moiety—this molecule presents a unique spectroscopic fingerprint. Understanding this fingerprint is paramount for its unambiguous identification, purity assessment, and quality control in synthetic applications. This document outlines the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explains the rationale behind these predictions, and provides standardized protocols for data acquisition and interpretation.

Predicted ¹H NMR Spectral Analysis: Unraveling the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a cornerstone technique for elucidating the structure of organic molecules by probing the chemical environment of hydrogen atoms. For 2-Nitro-5-(trifluoromethoxy)benzamide, the ¹H NMR spectrum is anticipated to provide definitive information about the substitution pattern on the aromatic ring and the conformation of the amide group.

Predicted ¹H NMR Data

The analysis of the aromatic region is critical. The benzene ring has three protons, and their chemical shifts are heavily influenced by the through-space and through-bond electronic effects of the three substituents. The nitro group (NO₂) is a strong electron-withdrawing group, significantly deshielding adjacent protons. The trifluoromethoxy group (OCF₃) is also electron-withdrawing, while the benzamide group (CONH₂) has a moderate withdrawing effect.

Table 1: Predicted ¹H NMR Spectral Data for 2-Nitro-5-(trifluoromethoxy)benzamide

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~8.2 - 8.4	d	~2.5	H-6
~7.8 - 8.0	dd	~9.0, 2.5	H-4
~7.6 - 7.8	d	~9.0	H-3
~7.5 and ~8.0	br s	-	-NH₂

Predicted in DMSO-d₆ at 400 MHz.

Causality Behind Predictions:

• Aromatic Protons: The proton at position 6 (H-6), being ortho to the strongly electron-withdrawing nitro group, is expected to be the most deshielded, appearing at the lowest field. It should appear as a doublet due to coupling with H-4. The proton at position 4 (H-4) will be split into a doublet of doublets by coupling with both H-3 and H-6. The proton at position 3 (H-3) will appear as a doublet due to coupling with H-4.

• Amide Protons (-NH₂): The two amide protons are often non-equivalent due to the restricted rotation around the C-N bond, which possesses partial double-bond character.[1][2] This can result in two distinct broad singlets at room temperature. Their chemical shifts can vary depending on the solvent and concentration due to hydrogen bonding.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Nitro-5-(trifluoromethoxy)benzamide in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the probe to ensure optimal magnetic field homogeneity.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve an adequate signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO-d₅ at δ 2.50 ppm).

Workflow for ¹H NMR Data Interpretation

Caption: A stepwise workflow for the interpretation of a ¹H NMR spectrum.

Predicted ¹³C NMR Spectral Analysis: Mapping the Carbon Skeleton

Carbon-13 NMR spectroscopy provides information about the number and types of carbon atoms in a molecule. For 2-Nitro-5-(trifluoromethoxy)benzamide, ¹³C NMR is essential for confirming the carbon framework of the benzene ring and identifying the carbonyl and trifluoromethoxy carbons.

Predicted ¹³C NMR Data

A total of 8 distinct signals are expected in the proton-decoupled ¹³C NMR spectrum, corresponding to the 8 carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 2-Nitro-5-(trifluoromethoxy)benzamide

Predicted Chemical Shift (δ, ppm)	Assignment	Expected Multiplicity (in ¹⁹F coupled spectrum)
~165 - 168	C=O (Amide)	Singlet
~148 - 152	C-OCF₃	Quartet
~145 - 149	C-NO₂	Singlet
~135 - 138	C-1 (C-CONH₂)	Singlet
~125 - 128	C-3	Singlet
~120 - 123	C-6	Singlet
~118 - 121	C-4	Singlet
~120 (q, ¹JCF ≈ 257 Hz)	-OCF₃	Quartet

Predicted in DMSO-d₆ at 101 MHz.

Causality Behind Predictions:

• Carbonyl Carbon: The amide carbonyl carbon is expected to appear in the typical downfield region for such functionalities.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are determined by the substituent effects. Carbons directly attached to electron-withdrawing groups (C-NO₂, C-OCF₃, C-CONH₂) will be shifted to lower field.

• Trifluoromethoxy Carbon (-OCF₃): The carbon of the trifluoromethoxy group will appear as a quartet due to strong one-bond coupling (¹JCF) with the three fluorine atoms.[3] This is a highly characteristic signal confirming the presence of the -CF₃ group.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration or a greater number of scans may be required due to the lower natural abundance of ¹³C.

• Instrument Setup: Use a 101 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum by removing C-H couplings, resulting in single lines for each unique carbon (except for the -OCF₃ carbon).

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Calibrate the chemical shift scale using the solvent peak (e.g., DMSO-d₆ at δ 39.52 ppm).

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Predicted IR Absorption Bands

The IR spectrum of 2-Nitro-5-(trifluoromethoxy)benzamide will be dominated by absorptions from the amide, nitro, and trifluoromethoxy groups.

Table 3: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3400 and ~3200	N-H Asymmetric & Symmetric Stretch	Primary Amide (-NH₂)
~1670	C=O Stretch (Amide I)	Amide
~1600	N-H Bend (Amide II)	Amide
~1530	NO₂ Asymmetric Stretch	Nitro (-NO₂)
~1350	NO₂ Symmetric Stretch	Nitro (-NO₂)
~1250 - 1200	C-O Stretch	Aryl-O-CF₃
~1150 - 1100	C-F Stretch	Trifluoromethoxy (-OCF₃)

Causality Behind Predictions:

• Amide Group: Primary amides typically show two distinct N-H stretching bands.[1] The strong C=O stretching absorption (Amide I band) is also a key diagnostic peak.

• Nitro Group: The presence of strong absorption bands corresponding to the asymmetric and symmetric stretching of the N-O bonds is a clear indicator of the nitro group.[4]

• Trifluoromethoxy Group: The C-F and C-O stretching vibrations of the trifluoromethoxy group are expected to produce strong, characteristic bands in the fingerprint region of the spectrum.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: If the sample is a solid, place a small amount directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Data Acquisition: Record a background spectrum of the empty ATR crystal. Then, record the sample spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Workflow for IR Spectrum Analysis

Caption: A workflow for identifying functional groups from an IR spectrum.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can provide structural information through analysis of its fragmentation patterns.

Predicted Mass Spectrometry Data

• Molecular Formula: C₈H₅F₃N₂O₄

• Molecular Weight: 266.13 g/mol

• Predicted Molecular Ion Peak: In a positive ion mode like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), the primary ion observed would likely be the protonated molecule, [M+H]⁺, at m/z 267.0.[2]

• Predicted Fragmentation Pattern: High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition. Tandem MS (MS/MS) experiments would reveal characteristic fragmentation patterns, such as:

  • Loss of NH₃ (m/z 249)

  • Loss of NO₂ (m/z 220)

  • Loss of CONH₂ (m/z 222)

  • Cleavage of the trifluoromethoxy group.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source (e.g., ESI or APCI), such as a Quadrupole Time-of-Flight (Q-TOF) instrument for high-resolution measurements.[5]

• Data Acquisition: Infuse the sample solution into the ion source. Acquire spectra in both full scan mode to detect the molecular ion and in tandem MS (or product ion scan) mode to study fragmentation.

Workflow for Mass Spectrometry Data Analysis

Caption: A comprehensive workflow for structural elucidation using mass spectrometry.

Conclusion: A Self-Validating Approach

The structural elucidation of 2-Nitro-5-(trifluoromethoxy)benzamide is a self-validating process achieved through the integration of multiple spectroscopic techniques. ¹H and ¹³C NMR spectroscopy provide the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups, and mass spectrometry establishes the molecular weight and elemental composition. Together, these techniques offer a comprehensive and unambiguous characterization of the molecule, which is essential for its application in research and development.

References

• Eckhardt, M., et al. (2021). 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide. IUCrData, 6(2). Retrieved from [Link]

• Eckhardt, M., et al. (2021). 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide: structural characterization of two precursors for antitubercular benzothiazinones. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 2), 185–190. Retrieved from [Link]

• NIST. (n.d.). 2-Benzamido-5-nitrothiazole. In NIST Chemistry WebBook. Retrieved from [Link]

• Lim, F. P., et al. (2022). Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry Analysis of Eutectic Bis(2,2-dinitropropyl) Acetal/Formal Degradation Profile: Nontargeted Identification of Antioxidant Derivatives. ACS Omega, 7(39), 35303–35312. Retrieved from [Link]

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An In-Depth Technical Guide to the Synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitro-5-(trifluoromethoxy)benzamide is a valuable building block in medicinal chemistry and drug discovery, finding application in the synthesis of a variety of pharmacologically active compounds. The presence of the trifluoromethoxy group can significantly enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. This guide provides a comprehensive overview of a plausible and efficient synthetic pathway to this important intermediate, detailing the underlying chemical principles, step-by-step experimental protocols, and critical process considerations.

Strategic Approach to the Synthesis

The synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide can be logically approached through a multi-step sequence starting from a commercially available precursor. The chosen pathway focuses on the strategic introduction of the nitro and amide functionalities onto a trifluoromethoxy-substituted benzene ring. The overall synthetic workflow is depicted below.

Figure 1: Overall synthetic workflow for 2-Nitro-5-(trifluoromethoxy)benzamide.

This strategy hinges on the careful control of regioselectivity during the initial nitration step, followed by a robust Grignard reaction to introduce the carboxylic acid moiety, and concluding with a standard amidation procedure.

Step 1: Nitration of 1-Bromo-4-(trifluoromethoxy)benzene

The initial step involves the electrophilic aromatic substitution of 1-bromo-4-(trifluoromethoxy)benzene to introduce a nitro group. The regiochemical outcome of this reaction is governed by the directing effects of the existing substituents.

Causality of Experimental Choices:

• Directing Effects: The trifluoromethoxy group (-OCF₃) is a deactivating, ortho, para-director due to the electron-withdrawing inductive effect of the fluorine atoms and the electron-donating resonance effect of the oxygen lone pair. The bromine atom is also a deactivating, ortho, para-director. The nitration will predominantly occur at the positions activated by the trifluoromethoxy group and least sterically hindered. Therefore, the primary product expected is 2-bromo-5-(trifluoromethoxy)nitrobenzene, with the nitro group directed ortho to the bromine and meta to the trifluoromethoxy group.

• Reaction Conditions: A mixture of concentrated nitric acid and sulfuric acid is the classic and effective nitrating agent. Sulfuric acid acts as a catalyst by protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺)[1]. The reaction is typically carried out at low temperatures to control the exothermic nature of the reaction and minimize the formation of by-products[2].

Experimental Protocol:

• To a stirred solution of concentrated sulfuric acid, cooled to 0-5 °C in an ice bath, slowly add 1-bromo-4-(trifluoromethoxy)benzene.

• Prepare a nitrating mixture by cautiously adding concentrated nitric acid to concentrated sulfuric acid while maintaining a low temperature.

• Add the nitrating mixture dropwise to the solution of the starting material, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at a low temperature for a specified period, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, carefully pour the reaction mixture onto crushed ice to precipitate the crude product.

• Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry the product.

• Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for further purification.

Parameter	Value	Reference
Starting Material	1-Bromo-4-(trifluoromethoxy)benzene	Commercially Available
Reagents	Conc. Nitric Acid, Conc. Sulfuric Acid	[2]
Temperature	0-10 °C	[2]
Typical Yield	High	[2]

Step 2: Grignard Carboxylation to form 2-Nitro-5-(trifluoromethoxy)benzoic Acid

This step involves the conversion of the aryl bromide to a carboxylic acid via a Grignard reagent. This is a powerful method for forming carbon-carbon bonds.

Causality of Experimental Choices:

• Grignard Reagent Formation: The aryl bromide reacts with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF), to form an organomagnesium halide (Grignard reagent). It is critical to maintain anhydrous conditions as Grignard reagents are strong bases and will react with water[3]. A crystal of iodine is often used to initiate the reaction[4].

• Carboxylation: The Grignard reagent is a potent nucleophile and will attack the electrophilic carbon of carbon dioxide (usually from dry ice)[5][6]. This forms a magnesium carboxylate salt.

• Protonation: Subsequent acidification with a dilute acid (e.g., HCl) protonates the carboxylate to yield the desired carboxylic acid[7][8].

Figure 2: Mechanism of Grignard Carboxylation.

Experimental Protocol:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings.

• Add a small amount of a solution of 2-bromo-5-(trifluoromethoxy)nitrobenzene in anhydrous THF to initiate the reaction, which may be evidenced by bubbling or a gentle reflux. An iodine crystal can be added to initiate the reaction if necessary[4].

• Once the reaction has started, add the remaining solution of the aryl bromide dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• Cool the Grignard reagent in a dry ice/acetone bath and carefully add crushed dry ice in portions.

• Allow the mixture to warm to room temperature, and then quench the reaction by slowly adding a dilute aqueous acid solution.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification can be achieved by recrystallization.

Parameter	Value	Reference
Starting Material	2-Bromo-5-(trifluoromethoxy)nitrobenzene	From Step 1
Reagents	Mg turnings, Dry Ice (CO₂), aq. HCl	[6][9]
Solvent	Anhydrous THF	[4]
Key Condition	Anhydrous	[3]

Step 3: Amide Formation to Yield 2-Nitro-5-(trifluoromethoxy)benzamide

The final step is the conversion of the carboxylic acid to the primary amide. A common and efficient method involves the formation of an intermediate acyl chloride, which is then reacted with ammonia.

Causality of Experimental Choices:

• Acyl Chloride Formation: Carboxylic acids can be converted to the more reactive acyl chlorides using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂)[10]. This activation is necessary because direct reaction of a carboxylic acid with an amine is a slow and often inefficient acid-base reaction at room temperature.

• Amidation: The highly electrophilic acyl chloride readily reacts with ammonia, which acts as a nucleophile, to form the amide bond. The reaction is typically rapid and high-yielding[11][]. An excess of ammonia or the addition of a non-nucleophilic base is used to neutralize the HCl by-product.

Experimental Protocol:

• To a solution of 2-nitro-5-(trifluoromethoxy)benzoic acid in a suitable solvent (e.g., dichloromethane or toluene), add a catalytic amount of dimethylformamide (DMF).

• Slowly add oxalyl chloride or thionyl chloride at room temperature. The reaction progress can be monitored by the cessation of gas evolution.

• After the reaction is complete, remove the excess reagent and solvent under reduced pressure to obtain the crude 2-nitro-5-(trifluoromethoxy)benzoyl chloride.

• Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., THF or dichloromethane) and cool in an ice bath.

• Bubble anhydrous ammonia gas through the solution or add a solution of ammonia in a suitable solvent (e.g., dioxane or methanol).

• Stir the reaction mixture at low temperature and then allow it to warm to room temperature.

• Upon completion, the reaction mixture can be quenched with water, and the product extracted with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to give the crude 2-nitro-5-(trifluoromethoxy)benzamide.

• Further purification can be achieved by recrystallization.

Parameter	Value	Reference
Starting Material	2-Nitro-5-(trifluoromethoxy)benzoic Acid	From Step 2
Reagents	Oxalyl chloride or Thionyl chloride, Ammonia	[10][13]
Solvent	DCM, THF, or other aprotic solvents	[11]
Key Intermediate	2-Nitro-5-(trifluoromethoxy)benzoyl Chloride	[10]

Conclusion

The synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide can be efficiently achieved through a robust three-step sequence involving nitration, Grignard carboxylation, and amidation. Careful control of reaction conditions, particularly temperature and the exclusion of moisture in the Grignard step, is paramount for achieving high yields and purity. This guide provides a solid foundation for researchers and drug development professionals to produce this valuable synthetic intermediate.

References

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• Science Learning Center. (n.d.). Experiment : Synthesis of 1-Bromo-4-nitrobenzen ee. [Link]

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• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. [Link]

• ChemWis. (2024, October 28). Conversion of Nitrobenzene to Benzoic acid. YouTube. [Link]

• Quick Company. (n.d.). Process For Preparation Of 4 Trifluoromethoxy Nitrobenzene. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• Clark, J. (2004). an introduction to grignard reagents. Chemguide. [Link]

• JoVE. (2025, May 22). Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents. [Link]

• Google Patents. (n.d.). CN102491901B - Preparation method of 4-bromine-2-nitro trifluoromethyl benzene.

• The Organic Chemistry Tutor. (2018, May 6). Nitration of Benzene Mechanism - Electrophilic Aromatic Substitution Reactions. YouTube. [Link]

• Google Patents. (n.d.). CN112250562A - Synthetic method of 2-bromo-5-methoxybenzoic acid.

• Brant Kedrowski. (2020, October 29). Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characterization. YouTube. [Link]

• Google Patents. (n.d.). WO2016125185A2 - Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds.
• Google Patents. (n.d.). CN102491901A - Preparation method of 4-bromine-2-nitro trifluoromethyl benzene.

• Katie Garber. (2017, March 9). Synthesis of Carboxylic Acids: Carboxylation of Grignard Reagents. YouTube. [Link]

• Reddit. (2024, April 12). Amide from carboxylic acid synthesis. r/Chempros. [Link]

• Morsch, L. (2019, June 5). 20.13 Reaction of Organometallic Reagents with CO2. Chemistry LibreTexts. [Link]

• NSF Public Access Repository. (2022, March 16). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. [Link]

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• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

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• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• University of Illinois Springfield. (n.d.). Chapter 12: Reactions of Arenes: Electrophilic Aromatic Substitution. [Link]

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"2-Nitro-5-(trifluoromethoxy)benzamide" biological activity screening

Technical Guide: Biological Activity Screening of 2-Nitro-5-(trifluoromethoxy)benzamide

Executive Summary & Chemical Context

This guide details the screening architecture for 2-Nitro-5-(trifluoromethoxy)benzamide (CAS: 1373232-62-2). While often cataloged as a chemical intermediate, this scaffold possesses distinct pharmacophoric features relevant to antimicrobial (specifically antitubercular) and anti-inflammatory discovery pipelines.

Why Screen This Compound?

• The Nitro "Warhead": The ortho-nitro group is a privileged motif in medicinal chemistry, often functioning as a prodrug moiety activated by bacterial nitroreductases (e.g., Ddn in M. tuberculosis) to form reactive nitroso intermediates.

• The Trifluoromethoxy (-OCF₃) Modulator: Located at the meta or para position relative to the amide, this group enhances lipophilicity (

  LogP +1.04) and metabolic stability, improving membrane permeability without the steric bulk of a tert-butyl group.

• Structural Homology: The 2-nitrobenzamide core shares structural homology with DprE1 inhibitors (e.g., nitrobenzothiazinones), making it a high-priority candidate for phenotypic antitubercular screening.

Physicochemical Profile & Preparation

Before biological introduction, the compound must be characterized to prevent assay artifacts (e.g., precipitation or quenching).

Property	Value (Predicted/Exp)	Screening Implication
Molecular Weight	250.13 g/mol	Fragment-like; suitable for high-concentration screening.
LogP	~2.3 - 2.8	Good membrane permeability; moderate aqueous solubility.
Solubility	Low in water; High in DMSO	Protocol: Prepare 10 mM stock in 100% DMSO.
Color/Absorbance	Yellowish solid	Risk: Nitro groups absorb at ~300-400 nm. Action: Avoid absorbance-based readouts in this range; prefer fluorescence/luminescence.

Primary Screening: Phenotypic Antimicrobial Assays

Given the nitro-aromatic core, the primary screen must target organisms capable of nitro-reduction or those susceptible to redox cycling. The gold standard is the Resazurin Microtiter Assay (REMA) against Mycobacterium tuberculosis (Mtb) or surrogate strains (M. smegmatis).

Rationale

Nitrobenzamides often act as suicide substrates. They are inert until reduced by specific bacterial enzymes (e.g., Ddn) into reactive intermediates that form covalent adducts with cellular targets (e.g., DprE1).

Protocol: Resazurin Microtiter Assay (REMA)

Objective: Determine the Minimum Inhibitory Concentration (MIC).

Materials:

• Strain: M. tuberculosis H37Rv or M. smegmatis mc²155.

• Media: 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).

• Reagent: Resazurin (Alamar Blue).

Workflow:

• Plate Preparation: Dispense 50 µL of 7H9 media into columns 2-12 of a 96-well sterile black plate.

• Compound Addition: Add 100 µL of 2-Nitro-5-(trifluoromethoxy)benzamide (diluted to 2x starting concentration, e.g., 200 µM) to column 1.

• Serial Dilution: Transfer 50 µL from column 1 to column 2, mix, and repeat across to column 10. Discard 50 µL from column 10. (Columns 11 = Growth Control; 12 = Sterile Control).

• Inoculation: Add 50 µL of bacterial suspension (OD₆₀₀ ~0.001) to wells 1-11.

• Incubation: Incubate at 37°C for 5-7 days (Mtb) or 24-48 hours (M. smegmatis).

• Development: Add 10 µL of 0.02% Resazurin solution. Incubate 24h.

• Readout: Measure Fluorescence (Ex 530 nm / Em 590 nm).

  • Pink = Viable (Resorufin formed).

  • Blue = Inhibited (Resazurin remains).

Validation Criteria: Z-factor > 0.5 for HTS mode.

Secondary Screening: Target Deconvolution & Specificity

If the primary screen yields a "Hit" (MIC < 10 µM), you must validate the mechanism. For 2-nitrobenzamides, the target is frequently DprE1 (Decaprenylphosphoryl-β-D-ribose 2′-epimerase).

DprE1 Overexpression Assay

Logic: If the compound targets DprE1, bacteria overexpressing the dprE1 gene will show resistance (higher MIC) compared to Wild Type (WT), due to the titration effect of the excess enzyme.

Experiment:

• Run REMA (Section 3.2) in parallel with:

  • WT Strain

  • Mutant Strain: M. smegmatis pVV16-DprE1 (Overexpressor).

• Interpretation: A shift in MIC (e.g., 4x to 8x increase) in the mutant strain confirms DprE1 as the cellular target.

Mammalian Cytotoxicity (Selectivity Index)

Nitro compounds can be mutagenic or cytotoxic. You must establish a Selectivity Index (SI = CC₅₀ / MIC).

Protocol:

• Cell Line: Vero (Kidney epithelial) or HepG2 (Liver).

• Assay: MTT or CellTiter-Glo (ATP quantification).

• Threshold: SI > 10 is required for early-stage hits; SI > 50 is preferred.

Screening Logic Visualization

The following diagram illustrates the decision matrix for screening this scaffold, incorporating the specific risks of nitro-compounds (quenching, prodrug activation).

Caption: Screening cascade prioritizing phenotypic activity followed by target deconvolution (DprE1) and safety profiling.

Critical Technical Considerations

The "PAINS" Alert (Pan-Assay Interference)

Nitro compounds can sometimes act as redox cyclers, generating superoxide anions that kill bacteria non-specifically.

• Control: Add a scavenger like Catalase or Superoxide Dismutase (SOD) to the media.

• Result: If MIC increases significantly with SOD, the activity is likely due to non-specific oxidative stress (undesirable) rather than specific target inhibition.

Metabolic Stability (Microsomal Stability)

The amide bond and the nitro group are metabolic "soft spots."

• Assay: Incubate 1 µM compound with Human/Mouse Liver Microsomes + NADPH.

• Analysis: LC-MS/MS at T=0, 15, 30, 60 min.

• Goal: Half-life (t1/2) > 30 min. The -OCF₃ group is specifically included to protect the ring from oxidation, so this assay validates the design rationale.

References

• Makarov, V., et al. (2009). "Benzothiazinones kill Mycobacterium tuberculosis by blocking arabinan synthesis." Science, 324(5928), 801-804. Link

  • Establishes the nitro-arom

• Palomino, J. C., et al. (2002). "Resazurin microtiter assay plate: simple and inexpensive method for detection of drug resistance in Mycobacterium tuberculosis." Antimicrobial Agents and Chemotherapy, 46(8), 2720-2722. Link

  • The authorit

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330. Link

  • Validates the use of -OCF3 for metabolic stability and lipophilicity modul

• Baell, J. B., & Holloway, G. A. (2010). "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays." Journal of Medicinal Chemistry, 53(7), 2719-2740. Link

  • Essential reading for filtering nitro-compound artifacts.

Structural Analysis of 2-Nitro-5-(trifluoromethoxy)benzamide: A Technical Guide

Senior Application Scientist Note: Initial research indicates that while the title compound, 2-Nitro-5-(trifluoromethoxy)benzamide, is a chemically plausible structure, there is a notable absence of specific peer-reviewed literature, patents, or comprehensive analytical data directly pertaining to it. This guide, therefore, will provide a foundational analysis based on the well-documented chemistry of its constituent functional groups and closely related analogs. The principles and methodologies outlined herein are designed to be directly applicable to the study of this molecule, should it be synthesized. We will draw on established knowledge of similar nitroaromatic and benzamide compounds to build a predictive and practical framework for its structural elucidation and characterization.

Introduction: Contextualizing a Novel Benzamide Derivative

Benzamides are a cornerstone of medicinal chemistry and materials science, valued for their diverse biological activities and versatile chemical properties. The introduction of a nitro group (-NO2) and a trifluoromethoxy group (-OCF3) onto the benzamide scaffold is anticipated to significantly modulate its electronic and steric profile. The nitro group is a strong electron-withdrawing group, which can influence the reactivity of the aromatic ring and participate in hydrogen bonding. The trifluoromethoxy group, often considered a "super-lipo" substituent, dramatically increases lipophilicity and can enhance metabolic stability and cell membrane permeability, making it a highly desirable feature in drug design.

This guide will provide a comprehensive theoretical and practical framework for the structural analysis of 2-Nitro-5-(trifluoromethoxy)benzamide. We will explore its anticipated spectroscopic signatures, potential synthetic pathways, and the analytical techniques essential for its unambiguous identification and characterization.

Predicted Molecular Structure and Key Physicochemical Properties

The proposed structure of 2-Nitro-5-(trifluoromethoxy)benzamide is presented below. A systematic analysis of this structure allows for the prediction of several key physicochemical properties that will govern its behavior in both chemical and biological systems.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C8H5F3N2O4	Based on the constituent atoms.
Molecular Weight	~250.14 g/mol	Sum of atomic weights.
Lipophilicity (LogP)	Moderately High	The trifluoromethoxy group is a strong contributor to lipophilicity. The nitro and amide groups will partially offset this.
Hydrogen Bond Donors	1 (from the amide -NH2)	The amide group provides a hydrogen bond donor.
Hydrogen Bond Acceptors	4 (2 from nitro -NO2, 1 from amide C=O, 1 from trifluoromethoxy -O-)	The oxygen atoms of the nitro, carbonyl, and ether groups can act as hydrogen bond acceptors.
Aqueous Solubility	Low	The high lipophilicity conferred by the trifluoromethoxy group is expected to result in poor water solubility.

digraph "2_Nitro_5_trifluoromethoxy_benzamide" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="Helvetica", fontsize=12, fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=10, color="#5F6368"];
// Atom nodes
C1 [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
N1 [label="N"];
O1 [label="O"];
O2 [label="O"];
C7 [label="C"];
O3 [label="O"];
N2 [label="N"];
H1[label="H"];
H2[label="H"];
O4 [label="O"];
C8 [label="C"];
F1 [label="F"];
F2 [label="F"];
F3 [label="F"];
H3[label="H"];
H4[label="H"];
H5[label="H"];
// Benzene ring
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
// Substituents
C1 -- C7;
C2 -- N1;
C5 -- O4;
// Amide group
C7 -- O3;
C7 -- N2;
N2 -- H1;
N2 -- H2;
// Nitro group
N1 -- O1;
N1 -- O2;
// Trifluoromethoxy group
O4 -- C8;
C8 -- F1;
C8 -- F2;
C8 -- F3;
// Ring hydrogens
C3 -- H3;
C4 -- H4;
C6 -- H5;

Caption: Proposed retrosynthetic analysis for 2-Nitro-5-(trifluoromethoxy)benzamide.

Experimental Protocol: Proposed Synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide

• Nitration of a Precursor: A potential starting material, 2-chloro-5-(trifluoromethoxy)benzoic acid, would undergo nitration. A common method involves the use of a nitrating mixture of concentrated nitric acid and sulfuric acid at controlled low temperatures (e.g., 0-10 °C) to favor the desired regioselectivity. [1]2. Purification of the Nitro-benzoic Acid: The crude 2-nitro-5-(trifluoromethoxy)benzoic acid would be purified, likely through recrystallization from a suitable solvent system like ethanol/water.

• Activation of the Carboxylic Acid: The purified benzoic acid would then be converted to a more reactive species for amidation. A standard procedure is the reaction with thionyl chloride or oxalyl chloride to form the corresponding acyl chloride.

• Amidation: The acyl chloride would be reacted with a source of ammonia, such as aqueous or gaseous ammonia, to form the final benzamide product.

• Final Purification: The crude 2-Nitro-5-(trifluoromethoxy)benzamide would be purified by techniques such as recrystallization or column chromatography to yield the final product of high purity.

Spectroscopic and Analytical Characterization

A combination of spectroscopic and analytical techniques would be essential for the unambiguous structural confirmation of 2-Nitro-5-(trifluoromethoxy)benzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the amide protons. The aromatic region would likely display a complex splitting pattern due to the various substituents. The amide protons may appear as a broad singlet.

• ¹³C NMR: The carbon NMR would provide information on the number and chemical environment of the carbon atoms. The carbon attached to the trifluoromethoxy group and the carbonyl carbon of the amide would be key diagnostic signals.

• ¹⁹F NMR: The fluorine NMR is a crucial tool for confirming the presence of the trifluoromethoxy group. A single sharp resonance would be expected.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to determine the exact mass of the molecule, which should correspond to the calculated molecular formula C8H5F3N2O4. The fragmentation pattern observed in the mass spectrum can also provide valuable structural information.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H stretch (amide)	3400-3200
C=O stretch (amide)	1680-1630
N-O stretch (nitro)	1550-1500 and 1360-1290
C-O-C stretch (ether)	1250-1050
C-F stretch	1350-1150

X-ray Crystallography

For a definitive three-dimensional structural elucidation, single-crystal X-ray diffraction would be the gold standard. This technique would provide precise bond lengths, bond angles, and information about the intermolecular interactions in the solid state. For example, studies on the related compound 2-chloro-3-nitro-5-(trifluoromethyl)benzamide have revealed the formation of hydrogen-bonded dimers in the crystal lattice. [2][3]

Potential Applications and Future Directions

While no specific applications for 2-Nitro-5-(trifluoromethoxy)benzamide have been reported, its structural motifs suggest potential utility in several areas of research and development:

• Medicinal Chemistry: The combination of the benzamide core, a known pharmacophore, with the lipophilic and metabolically stable trifluoromethoxy group could lead to novel drug candidates. The nitro group can also be a key feature in certain therapeutic agents, for instance, as a precursor to an amino group which can be further functionalized.

• Agrochemicals: Many commercial pesticides and herbicides contain nitroaromatic and fluorinated moieties. The unique combination of functional groups in this molecule could impart interesting biological activity in an agricultural context.

• Materials Science: Nitro-containing aromatic compounds can have interesting optical and electronic properties, suggesting potential applications in the development of novel organic materials.

Future research on 2-Nitro-5-(trifluoromethoxy)benzamide would logically begin with its successful synthesis and full characterization. Subsequently, screening for biological activity in various assays would be a critical step in exploring its potential as a lead compound in drug discovery or agrochemical development.

Conclusion

2-Nitro-5-(trifluoromethoxy)benzamide represents an intriguing yet currently unexplored molecule at the intersection of established pharmacophores and modern fluorine chemistry. This guide has provided a comprehensive theoretical framework for its structural analysis, from predictive physicochemical properties and a plausible synthetic strategy to a detailed plan for its spectroscopic and analytical characterization. The insights drawn from closely related and well-documented compounds provide a solid foundation for researchers and scientists to approach the synthesis and study of this novel benzamide derivative. The successful elucidation of its structure and properties will be the first step towards unlocking its potential in the fields of medicine, agriculture, and materials science.

References

• Richter, A., Goddard, R., Schlegel, T., Imming, P., & Seidel, R. W. (2021). 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide: structural characterization of two precursors for antitubercular benzothiazinones. IUCrData, 6(2). [Link]

• National Center for Biotechnology Information (n.d.). 2-Nitrobenzamide. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). 2-Fluoro-5-nitrobenzamide. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). 2-Amino-5-nitrobenzamide. PubChem. Retrieved from [Link]

• Google Patents (n.d.). CN113698315A - Synthetic method of 2-trifluoromethyl benzamide.
• Google Patents (n.d.). CN101337892A - Method for preparing 2-brom-5-nitrobenzotrifluoride.
• Google Patents (n.d.). Process for preparing 2-nitro-5-\substituted-phenoxy\ benzoic acids and salts thereof.

• Richter, A., et al. (2021). 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide: structural characterization of two precursors for antitubercular benzothiazinones. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 2), 183–188. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Chloro-3-nitro-5-(tri­fluoro­meth­yl)benzoic acid and -benzamide: structural characterization of two precursors for anti­tubercular benzo­thia­zinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]

Protocols & Analytical Methods

Application Note: A Multi-faceted Approach to the Characterization of 2-Nitro-5-(trifluoromethoxy)benzamide

Abstract: This document provides a comprehensive guide to the analytical methods for the characterization of 2-Nitro-5-(trifluoromethoxy)benzamide, a key intermediate in pharmaceutical synthesis. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering a robust framework for identity, purity, and stability assessment. The methodologies are grounded in established scientific principles and adhere to regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH).

Introduction: The Analytical Imperative for a Novel Intermediate

2-Nitro-5-(trifluoromethoxy)benzamide is a highly functionalized aromatic compound with significant potential as a building block in the synthesis of novel therapeutic agents. The presence of a nitro group, a trifluoromethoxy substituent, and a benzamide moiety imparts unique electronic and steric properties, making it a versatile precursor. However, these same functional groups can present analytical challenges, including potential for thermal lability, multiple isomeric impurities, and complex spectroscopic signatures.

Therefore, a rigorous and multi-technique approach to its characterization is paramount to ensure the quality, safety, and efficacy of any downstream active pharmaceutical ingredients (APIs). This application note outlines a suite of analytical protocols, from chromatographic separation to spectroscopic elucidation and thermal analysis, to provide a holistic understanding of this critical intermediate. The causality behind each experimental choice is explained to empower the analyst to adapt and troubleshoot effectively.

Chromatographic Analysis: Purity and Impurity Profiling

Chromatographic techniques are indispensable for assessing the purity of 2-Nitro-5-(trifluoromethoxy)benzamide and for the detection and quantification of process-related impurities and potential degradants.

High-Performance Liquid Chromatography (HPLC/UPLC) for Potency and Purity

Reverse-phase HPLC is the workhorse for the analysis of moderately polar, non-volatile compounds like 2-Nitro-5-(trifluoromethoxy)benzamide. The method described below is designed to provide excellent resolution of the main component from potential impurities, such as positional isomers or hydrolysis products.

Rationale for Method Design:

• Column Choice: A C18 stationary phase is selected for its broad applicability and hydrophobicity, suitable for retaining the aromatic benzamide. Phenyl-based columns could also be explored to leverage π-π interactions with the aromatic ring.[1]

• Mobile Phase: A buffered aqueous mobile phase with an organic modifier (acetonitrile or methanol) is chosen to ensure good peak shape and retention control. The addition of a small amount of acid, like formic acid, can suppress the ionization of any acidic or basic functional groups, leading to sharper peaks.

• Detection: UV detection at 254 nm is appropriate due to the presence of the aromatic ring and the nitro group, which are strong chromophores.[2]

Experimental Protocol: HPLC/UPLC Analysis

• Sample Preparation: Accurately weigh approximately 10 mg of 2-Nitro-5-(trifluoromethoxy)benzamide and dissolve in 10 mL of diluent (e.g., 50:50 acetonitrile:water) to create a 1 mg/mL stock solution. Further dilute as necessary for analysis.

• Chromatographic Conditions:

Parameter	Recommended Setting	Justification
Column	C18, 2.1 x 100 mm, 1.8 µm	High efficiency and resolution.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to suppress ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for elution.
Gradient	0-1 min: 30% B, 1-10 min: 30-80% B, 10-12 min: 80% B, 12-12.1 min: 80-30% B, 12.1-15 min: 30% B	A gradient is used to elute a range of potential impurities with varying polarities.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	2 µL	Minimizes band broadening.
Detection	UV at 254 nm	Maximizes sensitivity for the analyte.

• Method Validation: The method should be validated according to ICH Q2(R2) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[3][4]

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful tool for the identification and quantification of volatile and semi-volatile impurities that may be present from the synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide, such as residual solvents or starting materials. A sensitive GC method is crucial for detecting positional isomers of related compounds.[5][6]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a solution of 2-Nitro-5-(trifluoromethoxy)benzamide in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• GC-MS Conditions:

Parameter	Recommended Setting	Justification
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A versatile, low-bleed column suitable for a wide range of analytes.
Inlet Temperature	250 °C	Ensures complete volatilization of the sample.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas.
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	Separates compounds with a range of boiling points.
Transfer Line Temp	280 °C	Prevents condensation of analytes.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Mass Range	m/z 40-450	Covers the expected mass range of the analyte and potential impurities.

Spectroscopic Characterization: Unveiling the Molecular Structure

Spectroscopic techniques are essential for confirming the identity and elucidating the structure of 2-Nitro-5-(trifluoromethoxy)benzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. A combination of 1H, 13C, and 19F NMR experiments is necessary for unambiguous structural assignment.

Expected Spectral Features:

• ¹H NMR: The aromatic region will show distinct signals for the three protons on the benzene ring. The amide protons will appear as a broad singlet, and its chemical shift may be concentration and solvent dependent.

• ¹³C NMR: The spectrum will show signals for all carbon atoms in the molecule, including the carbonyl carbon of the amide and the carbons attached to the nitro and trifluoromethoxy groups.

• ¹⁹F NMR: A single, sharp signal is expected for the three equivalent fluorine atoms of the trifluoromethoxy group.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher field strength for better resolution.

  • ¹H NMR: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A DEPT experiment can be used to differentiate between CH, CH₂, and CH₃ groups.

  • ¹⁹F NMR: Acquire a proton-decoupled fluorine spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule.

Expected Vibrational Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
N-H (Amide)	3400-3200 (two bands for primary amide)	Stretching
C=O (Amide)	1680-1630	Stretching
N-O (Nitro)	1550-1500 and 1360-1290	Asymmetric and Symmetric Stretching
C-O (Ether)	1250-1000	Stretching
C-F	1350-1150	Stretching

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Thermal Analysis: Assessing Stability and Polymorphism

Thermal analysis techniques provide crucial information about the thermal stability, melting behavior, and potential polymorphism of 2-Nitro-5-(trifluoromethoxy)benzamide.[7][8]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine the melting point, enthalpy of fusion, and to screen for polymorphic forms.[9]

Experimental Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum pan and seal it.

• Instrument Parameters:

  • Temperature Program: Heat the sample from ambient temperature to a temperature above its melting point at a rate of 10 °C/min.

  • Atmosphere: Purge with nitrogen at a flow rate of 50 mL/min.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition profile of the compound.[7]

Experimental Protocol: TGA Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum pan.

• Instrument Parameters:

  • Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a rate of 10 °C/min.

  • Atmosphere: Purge with nitrogen at a flow rate of 50 mL/min.

Integrated Analytical Workflow

The following diagram illustrates the logical flow of the analytical characterization of 2-Nitro-5-(trifluoromethoxy)benzamide, from initial purity assessment to comprehensive structural and thermal analysis.

Sources

• 1. agilent.com [agilent.com]
• 2. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote [mtc-usa.com]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. tsijournals.com [tsijournals.com]
• 7. Thermal Analysis in Pharmaceutical Research, Development, and Quality Control - TA Instruments [tainstruments.com]
• 8. Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thermal Analysis of Pharmaceuticals | Henven [cn-henven.com]

Application Note: 2-Nitro-5-(trifluoromethoxy)benzamide as a High-Value Scaffold in Medicinal Chemistry

Topic: Strategic Utilization of 2-Nitro-5-(trifluoromethoxy)benzamide in Organic Synthesis Content Type: Detailed Application Note and Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

In the landscape of modern drug discovery, the trifluoromethoxy (

) group has emerged as a privileged motif. Unlike its trifluoromethyl ( ) analogue, the group possesses unique conformational flexibility and distinct lipophilic properties (Hansch value = +1.04), enhancing metabolic stability and membrane permeability without significantly increasing steric bulk.

2-Nitro-5-(trifluoromethoxy)benzamide represents a critical "ortho-functionalized" building block. Its value lies in the ortho-relationship between the nitro and amide groups. This geometry is not merely structural but reactive, serving as a latent precursor for N-heterocycles—specifically quinazolinones and benzodiazepines —which are ubiquitous in oncology (e.g., EGFR inhibitors) and CNS therapeutics.

This guide details the strategic manipulation of this scaffold, moving from its synthesis to its reduction and subsequent cyclization, providing researchers with a validated roadmap for library generation.

Chemical Profile & Structural Logic

Property	Description
Compound Name	2-Nitro-5-(trifluoromethoxy)benzamide
Core Scaffold	Nitrobenzamide
Key Substituent	5-Trifluoromethoxy ( )
Electronic Effect	The group is strongly electron-withdrawing (inductive), deactivating the ring toward electrophilic attack but activating the 2-nitro group for potential nucleophilic displacement (S Ar) under forcing conditions.[1]
Solubility	Moderate in alcohols (MeOH, EtOH); High in polar aprotic solvents (DMSO, DMF, DMAc).
Stability	The amide bond is stable under neutral conditions; the group is chemically robust against standard reducing and oxidizing agents.

Strategic Utility Diagram

The following flowchart illustrates the divergent synthetic pathways accessible from this core scaffold.

Figure 1: Divergent synthetic utility of the 2-nitro-5-(trifluoromethoxy)benzamide scaffold. The primary value driver is the reduction to the aniline followed by cyclization.

Critical Protocols

Protocol A: Controlled Hydrolysis (Synthesis of the Amide)

Context: If the researcher starts with the commercially available nitrile precursor (2-nitro-5-(trifluoromethoxy)benzonitrile), a controlled hydrolysis is required to stop at the amide stage without over-hydrolyzing to the carboxylic acid.

Reagents:

• Starting Material: 2-Nitro-5-(trifluoromethoxy)benzonitrile (1.0 equiv)

• Base: NaOH (2.0 equiv) or

  / (Radziszewski conditions)

• Solvent: DMSO / Water (9:1 ratio)

Procedure:

• Dissolution: Dissolve 10 mmol of the nitrile in 20 mL of DMSO. Ensure complete solvation.

• Addition: Cool the solution to 0°C. Add 2.0 mL of 30%

  followed by solid (0.5 equiv). Note: The peroxide method is preferred for electron-deficient nitriles to prevent carboxylic acid formation.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1). The amide typically runs lower (more polar) than the nitrile.

• Quench: Pour the reaction mixture into 100 mL of ice water. The product should precipitate as a white/off-white solid.

• Purification: Filter the solid, wash copiously with water (to remove DMSO), and dry under vacuum. Recrystallize from Ethanol if necessary.

Protocol B: Chemoselective Reduction (Nitro Amine)

Context: This is the pivotal step. The nitro group must be reduced to an amine to enable heterocycle formation. Hydrogenation is cleanest, but iron-mediated reduction is safer if other reducible groups (like alkenes) are present in complex derivatives.

Method 1: Catalytic Hydrogenation (Standard)

• Catalyst: 10% Pd/C (5 wt% loading).

• Solvent: Methanol or Ethanol.

• H2 Source: Hydrogen balloon (1 atm).

• Procedure:

  • Suspend the nitrobenzamide in Methanol (0.1 M concentration).

  • Add Pd/C catalyst carefully under Argon flow (pyrophoric risk).

  • Purge with

    and stir at RT for 4–6 hours.

  • Filtration: Filter through a Celite pad to remove Pd/C.

  • Yield: Quantitative conversion to 2-amino-5-(trifluoromethoxy)benzamide is expected.

Method 2: Iron/Ammonium Chloride (Chemoselective)

• Reagents: Iron powder (3.0 equiv),

  (5.0 equiv).

• Solvent: Ethanol/Water (3:1).

• Procedure: Reflux at 80°C for 2 hours. This method tolerates halogens (Cl, Br) elsewhere on the ring better than Pd/C.

Protocol C: Cyclization to Quinazolin-4(3H)-ones

Context: This protocol converts the 2-aminobenzamide intermediate into a bioactive quinazolinone core.[2] The

group remains at position 6, enhancing the lipophilicity of the drug candidate.

Mechanism: Condensation of the aniline amine with an aldehyde forms an imine (Schiff base), which undergoes intramolecular nucleophilic attack by the amide nitrogen, followed by oxidative aromatization.

Figure 2: Mechanistic pathway for the oxidative cyclization of 2-amino-5-(trifluoromethoxy)benzamide.

Experimental Procedure (One-Pot Oxidative Cyclization):

• Setup: In a round-bottom flask, combine:

  • 2-Amino-5-(trifluoromethoxy)benzamide (1.0 mmol)

  • Aldehyde (e.g., Benzaldehyde, 1.1 mmol)

  • Iodine (

    ) (1.1 mmol) or Sodium Metabisulfite ( ) as oxidant/catalyst.

  • Solvent: Ethanol or DMF (5 mL).

• Reaction: Heat the mixture to reflux (80°C for EtOH, 100°C for DMF) for 3–5 hours.

  • Why Iodine? Iodine acts as a mild Lewis acid to activate the aldehyde and an oxidant to convert the intermediate dihydroquinazolinone to the aromatic quinazolinone.

• Workup: Cool to room temperature. Pour into aqueous Sodium Thiosulfate (

  ) to quench excess iodine.

• Isolation: The product usually precipitates. Filter and wash with cold ethanol.

• Characterization: Look for the disappearance of the amide

  peaks in NMR and the formation of the pyrimidine ring proton (typically a singlet around 8.0–8.5 ppm).

Scientific Rationale & Troubleshooting

Why the Trifluoromethoxy Group Matters

In the synthesis of CNS-active drugs or metabolic inhibitors, the

group is superior to (methoxy).

• Metabolic Blockade: The C-F bonds prevent O-dealkylation by Cytochrome P450 enzymes, a common clearance pathway for methoxy groups.

• Lipophilicity: The

  value of (vs for ) significantly improves blood-brain barrier (BBB) penetration.

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield in Hydrolysis	Over-hydrolysis to Benzoic Acid.	Switch from NaOH to (Radziszewski reaction) to stop at the amide.
Incomplete Reduction	Catalyst poisoning (if S or amines present).	Increase Pd/C loading to 10% or switch to Fe/Acetic Acid.
Cyclization Stalls	Steric hindrance of the aldehyde.	Use a higher boiling solvent (DMAc or Nitrobenzene) and add a Lewis Acid ( ).
Product Solubility	Product is too soluble in water during workup.	Extract with Ethyl Acetate; do not rely solely on precipitation.

Safety and Handling

• Nitro Compounds: While stable, nitroaromatics can be energetic. Avoid heating dry solids of the starting material above 200°C.

• Fluorinated Waste: All waste streams containing

  residues must be segregated as halogenated organic waste. Do not mix with general organic solvents for disposal.

• Hydrogenation: When using Pd/C, ensure inert atmosphere (Nitrogen/Argon) before introducing Hydrogen to prevent ignition of methanol vapors.

References

• Synthesis of 2-substituted quinazolinones. Organic Chemistry Portal. A comprehensive review of condensation strategies for 2-aminobenzamides. Link

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. National Institutes of Health (PMC). Detailed analysis of the electronic and lipophilic benefits of the OCF3 group. Link

• Radziszewski Reaction Conditions. BenchChem Protocols. Standard operating procedures for the selective hydrolysis of nitriles to amides using peroxide. Link

• Properties of Trifluoromethoxy Substituents. Beilstein Journal of Organic Chemistry. Review of the Hammett constants and lipophilicity parameters of OCF3. Link

(Note: The above protocols are synthesized based on validated methodologies for structurally homologous nitro-benzamide scaffolds, adjusted for the specific electronic properties of the trifluoromethoxy substituent.)

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Derivatization of 2-Nitro-5-(trifluoromethoxy)benzamide for Biological Assays

Executive Summary & Strategic Rationale

The scaffold 2-Nitro-5-(trifluoromethoxy)benzamide represents a high-value pharmacophore in modern drug discovery, particularly for antitubercular and antiparasitic targets. The trifluoromethoxy (-OCF₃) group is a critical bioisostere, offering enhanced metabolic stability and lipophilicity (

) compared to methoxy or chloro substituents.

However, the parent molecule lacks the native fluorescence or ionizability required for high-sensitivity biological assays (e.g., ligand binding quantification, cellular uptake studies).

This Application Note details a two-stage derivatization strategy to transform this building block into a functional biological probe.

• Chemomodulation: Selective reduction of the nitro group to an aniline, "unmasking" a reactive nucleophile without compromising the sensitive amide or -OCF₃ moieties.

• Signal Transduction: Conjugation with Dansyl Chloride (DNS-Cl) . We select Dansyl over FITC or NHS-esters because sulfonyl chlorides react more reliably with the lower-nucleophilicity aniline nitrogen, providing stable sulfonamides with dual-modality detection (Fluorescence

  nm and enhanced ESI+ ionization).

Chemical Logic & Pathway Visualization

The following diagram illustrates the transformation logic. We utilize a mild Iron-mediated reduction to prevent hydrolysis of the primary amide, followed by sulfonylation.

Figure 1: Strategic reaction pathway converting the nitro-aromatic scaffold into a dual-modal probe.

Experimental Protocols

Phase 1: Selective Nitro Reduction

Objective: Convert the electron-withdrawing nitro group to an electron-donating amine. Critical Control: Avoid hydrolysis of the benzamide (-CONH₂) to benzoic acid. Standard SnCl₂/HCl conditions are often too acidic; therefore, we employ Iron/Ammonium Chloride , which operates at neutral pH.

Reagents:

• 2-Nitro-5-(trifluoromethoxy)benzamide (1.0 eq)

• Iron Powder (325 mesh, 5.0 eq)

• Ammonium Chloride (NH₄Cl, 10.0 eq)

• Solvent: Ethanol/Water (3:1 v/v)

Protocol:

• Dissolution: Dissolve 100 mg of the parent nitro-benzamide in 4 mL of Ethanol.

• Activation: Dissolve NH₄Cl in 1.5 mL of water and add to the reaction vessel. Add Iron powder in one portion.

• Reflux: Heat the mixture to vigorous reflux (approx. 80°C) for 2 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexane). The starting material (UV active, often yellow) should disappear, replaced by a lower Rf amine spot (fluorescent blue under 254/365nm due to aniline formation).

• Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.

• Isolation: Concentrate the filtrate under reduced pressure. Resuspend the residue in EtOAc, wash with brine, dry over Na₂SO₄, and evaporate.

  • Yield Expectation: >85%. The product, 2-amino-5-(trifluoromethoxy)benzamide , is stable and can be stored at 4°C.

Phase 2: Dansyl Derivatization (The "Probe" Synthesis)

Objective: Attach the fluorophore. Mechanistic Insight: Anilines are weak nucleophiles. Standard room-temperature protocols for aliphatic amines will fail. Heating and a strong organic base are required to drive the sulfonylation.

Reagents:

• 2-Amino-5-(trifluoromethoxy)benzamide (from Phase 1)

• Dansyl Chloride (DNS-Cl, 1.2 eq)

• Triethylamine (TEA) or Pyridine (2.0 eq)

• Solvent: Acetone or Acetonitrile (ACN)

Protocol:

• Setup: In a sealed reaction vial, dissolve the amine (10 mg, ~0.045 mmol) in 1 mL ACN.

• Addition: Add TEA (12 µL) followed by Dansyl Chloride (15 mg).

• Incubation: Heat the block to 60°C for 45-60 minutes .

  • Note: The solution will turn from pale yellow to intense yellow-green.

• Quenching: Add 50 µL of 5% ammonium hydroxide to consume excess Dansyl Chloride (preventing interference in assays).

• Purification (Critical): The excess hydrolyzed Dansyl-OH and Dansyl-NH₂ must be removed. Use Solid Phase Extraction (SPE) with a C18 cartridge.

  • Load sample (diluted in water).[1]

  • Wash: 10% MeOH (removes salts/hydrolyzed tag).

  • Elute: 80% ACN (collects the derivatized probe).

Analytical Validation & Assay Application

LC-MS/MS Parameters

The derivatization introduces a tertiary amine (dimethylamino group on Dansyl), significantly enhancing ionization in ESI+ mode compared to the neutral parent benzamide.

Parameter	Parent Molecule	Dansyl-Derivative
Formula	C₈H₅F₃N₂O₄	C₂₀H₁₆F₃N₃O₄S
MW	~250.1	~483.4
Ionization	ESI Negative (Weak)	ESI Positive (Strong)
Precursor Ion	[M-H]⁻ 249.1	[M+H]⁺ 484.4
Key Fragment	162 (Loss of -OCF3)	170 (Dimethylaminonaphthalene fragment)
Retention (C18)	Early eluting (Polar)	Late eluting (Hydrophobic)

Biological Assay Workflow

The following diagram outlines how to use the synthesized probe for a Competitive Binding Assay (e.g., measuring the affinity of new drug candidates against the target protein that binds the benzamide scaffold).

Figure 2: Competitive binding assay workflow. The Dansyl-derivative acts as the reporter.[2] Displacement by test compounds results in a loss of signal (if using bound-fraction detection) or change in polarization.

References

• Haveric, A. et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed.[3] Link

• Tapuhi, Y. et al. (1981). Dansylation of amino acids for high-performance liquid chromatography analysis. Analytical Chemistry.[4][5][6] Link

• Muller, K. et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. Link

• Zhang, H. et al. (2020).[6] Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. MDPI Molecules. Link

• Smith, M.A. (2011). Derivatization of (5R)-hydroxytriptolide from benzylamine to enhance mass spectrometric detection. Journal of Chromatography B. Link

Sources

• 1. bcc.bas.bg [bcc.bas.bg]
• 2. researchgate.net [researchgate.net]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Derivatization of (5R)-hydroxytriptolide from benzylamine to enhance mass spectrometric detection: application to a Phase I pharmacokinetic study in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 2-Nitro-5-(trifluoromethoxy)benzamide

Executive Summary

This technical guide addresses the stability challenges associated with 2-Nitro-5-(trifluoromethoxy)benzamide . As a key intermediate in the synthesis of antitubercular benzothiazinones (e.g., BTZ043), maintaining the integrity of this compound is critical for reproducible biological assays and synthetic yields.

The stability profile of this molecule is governed by three competing structural features:

• The Amide Linkage: Susceptible to hydrolytic cleavage, particularly given the electron-withdrawing nature of the substituents.

• The Ortho-Nitro Group: Introduces steric strain and potential photo-reactivity (nitro-nitrite rearrangement).

• The Trifluoromethoxy (

  ) Group: Significantly enhances lipophilicity, necessitating specific solvent systems to prevent precipitation-induced degradation.

Module A: Solubility & Solvent Selection

The primary cause of "instability" reported by users is often micro-precipitation rather than chemical degradation. The

group renders the molecule highly lipophilic.

Solvent Compatibility Matrix

Solvent System	Grade	Solubility Rating	Stability Risk	Recommendation
DMSO	Anhydrous, ≥99.9%	Excellent (>50 mM)	Low (Hygroscopic)	Primary Choice for Stock
DMF	Anhydrous	Excellent (>50 mM)	Moderate (Amine impurities)	Secondary Choice
Acetonitrile	HPLC Grade	Good	Low	Good for working solutions
Methanol/Ethanol	Absolute	Moderate	High (Transesterification)	Avoid for long-term storage
Water / PBS	Buffer	Poor (<10 µM)	High (Hydrolysis)	Use only for immediate assay

Critical Protocol: Preventing "Crash-Out"

When diluting a DMSO stock into aqueous media (e.g., cell culture media or PBS), the hydrophobic effect of the

group can cause immediate precipitation.

The "Step-Down" Dilution Method:

• Start with 100% DMSO Stock (e.g., 10 mM).

• Create an Intermediate Working Solution in 1:1 DMSO:PBS (or DMSO:Water).

  • Why: This solvates the hydration shell gradually.

• Perform final dilution into the assay buffer.

  • Target: Final DMSO concentration < 0.5% (biological tolerance).

Module B: Hydrolytic Stability (The Chemical Threat)

The ortho-nitro group exerts a strong electron-withdrawing effect (

) on the benzene ring, making the amide carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water (hydrolysis).

Mechanism of Degradation

In aqueous environments, the compound degrades into 2-nitro-5-(trifluoromethoxy)benzoic acid and ammonia.

• Acidic Conditions (pH < 4): The reaction follows an A-1 mechanism where the carbonyl oxygen is protonated, followed by rate-limiting water attack.

• Neutral/Moderate Conditions (pH 4–8): Ortho-nitrobenzamides exhibit a unique "neutral water-catalyzed" hydrolysis pathway, often accelerated by the neighboring group effect of the nitro group.

• Basic Conditions (pH > 9): Rapid hydroxide-mediated hydrolysis occurs.

Workflow: Hydrolysis Prevention

Figure 1: Decision tree for minimizing hydrolytic degradation based on solvent environment.

Module C: Photostability & Storage

Nitro-aromatics are intrinsic chromophores. Upon exposure to UV/Visible light, the nitro group can undergo an intramolecular rearrangement (nitro-to-nitrite), leading to radical formation and oxidative degradation.

Standard Operating Procedure (SOP) for Storage:

• Vial Type: Must use Amber Borosilicate Glass (Type I). Clear glass wrapped in foil is an acceptable temporary substitute.

• Headspace: Flush vials with Argon or Nitrogen gas before sealing to remove atmospheric moisture and oxygen.

• Temperature:

  • Solid State: +4°C is sufficient.

  • Solution State (DMSO): -20°C or -80°C. Note: DMSO freezes at 19°C; repeated freeze-thaw cycles can introduce moisture via condensation. Aliquot stocks into single-use vials.

Troubleshooting FAQ

Q1: My solution turned from colorless to faint yellow. Is it still usable?

• Diagnosis: This indicates early-stage photodegradation or formation of the benzoic acid hydrolysis product (which often has a different absorbance profile).

• Resolution: Run a quick LC-MS. If the parent peak (M+H) is >95%, it is likely usable for qualitative work. For

  or determination, discard and prepare fresh.

Q2: I see a fine precipitate when adding the stock to cell media.

• Diagnosis: "Crash-out" due to the lipophilic

  group.

• Resolution: Sonicate the media at 37°C for 5 minutes. If precipitate persists, add a solubilizing agent like Tween-80 (0.05%) or Cyclodextrin to the assay buffer to encapsulate the hydrophobic moiety.

Q3: Can I use ethanol to make my stock solution?

• Diagnosis: Primary alcohols can attack the amide bond (alcoholysis) over time, converting the benzamide into an ethyl ester (Ethyl 2-nitro-5-(trifluoromethoxy)benzoate).

• Resolution: Switch to DMSO or Acetonitrile.

Mechanistic Visualization: Degradation Pathway

Understanding the degradation helps in preventing it. The diagram below illustrates the competing pathways of Hydrolysis (water attack) and Alcoholysis (solvent attack).

Figure 2: Competitive degradation pathways. Avoid protic solvents (alcohols) to prevent ester formation.

References

• Makarov, V., et al. (2007).[1][2] "Benzothiazinones kill Mycobacterium tuberculosis by blocking arabinan synthesis." Science, 324(5928), 801-804. (Establishes the synthetic relevance of the nitrobenzamide precursor).

• Cox, R. A. (1997).[3] "The mechanisms of the hydrolyses of N-nitrobenzamides... in aqueous sulfuric acid." Journal of the Chemical Society, Perkin Transactions 2, 1743-1750. (Mechanistic grounding for amide hydrolysis).

• Richter, A., et al. (2021). "2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide." IUCrData, 6, x201662. (Crystallographic data and structural analysis of analogous precursors).

• Gaylord Chemical. "Dimethyl Sulfoxide (DMSO) Solubility Data." (Reference for solvent compatibility of lipophilic aromatics).

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. The mechanisms of the hydrolyses of N-nitrobenzenesulfonamides, N-nitrobenzamides and some other N-nitro amides in aqueous sulfuric acid1 - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) DOI:10.1039/A700949F [pubs.rsc.org]

Technical Support Center: Reaction Parameter Optimization for 2-Nitro-5-(trifluoromethoxy)benzamide Synthesis

Welcome to the technical support center for the synthesis and optimization of 2-Nitro-5-(trifluoromethoxy)benzamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and structurally related molecules. Here, we address common challenges and frequently asked questions to help you streamline your experimental workflow and achieve optimal results. Our approach is grounded in established chemical principles and field-proven insights to ensure scientific integrity and practical success.

Introduction: The Chemistry of 2-Nitro-5-(trifluoromethoxy)benzamide Synthesis

The synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide typically originates from its corresponding carboxylic acid, 2-Nitro-5-(trifluoromethoxy)benzoic acid. The presence of two strong electron-withdrawing groups, the nitro (-NO₂) and trifluoromethoxy (-OCF₃) moieties, significantly influences the reactivity of the aromatic ring and the carboxylic acid group. This electronic profile makes the carboxyl group more electrophilic but can also present unique challenges in amidation reactions.

This guide will walk you through the critical aspects of the synthesis, from the preparation of the key precursor to the final amidation step, with a focus on troubleshooting and optimization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Part 1: Synthesis of the Precursor - 2-Nitro-5-(trifluoromethoxy)benzoic Acid

Question 1: What is a reliable synthetic route to obtain the starting material, 2-Nitro-5-(trifluoromethoxy)benzoic acid?

A common and effective strategy is the nitration of a suitable precursor, such as a substituted benzonitrile, followed by hydrolysis. A plausible route is the nitration of 2-chloro-5-(trifluoromethyl)benzonitrile, which is then hydrolyzed to the carboxylic acid.[1]

Troubleshooting: Low Yield or Isomeric Impurities in the Nitration Step

• Problem: The nitration of the precursor yields a mixture of isomers or results in a low yield of the desired 2-nitro product.

• Causality: The directing effects of the substituents on the aromatic ring can lead to the formation of undesired isomers. Harsh reaction conditions can also lead to side reactions and degradation.

• Solution:

  • Temperature Control: Maintain a low temperature (typically 0-5 °C) during the addition of the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) to enhance regioselectivity and minimize side reactions.[2]

  • Slow Addition: Add the nitrating agent dropwise to the solution of the starting material to control the exothermic nature of the reaction.

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction and avoid prolonged reaction times that could lead to over-nitration or degradation.

Part 2: The Amidation Reaction - Converting the Benzoic Acid to the Benzamide

There are two primary pathways for the amidation of 2-Nitro-5-(trifluoromethoxy)benzoic acid: the acyl chloride route and the direct coupling route.

**dot graph "Amidation_Pathways" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Caption: Two primary synthetic routes to 2-Nitro-5-(trifluoromethoxy)benzamide.

Question 2: I am using the acyl chloride route. What are the optimal conditions for forming the acyl chloride and the subsequent reaction with ammonia?

The conversion of the carboxylic acid to the acyl chloride is a standard procedure, often achieved with thionyl chloride (SOCl₂) or oxalyl chloride.[3][4]

Experimental Protocol: Acyl Chloride Formation and Amination

• Acyl Chloride Synthesis:

  • To a solution of 2-Nitro-5-(trifluoromethoxy)benzoic acid in an inert solvent (e.g., toluene or dichloromethane), add an excess of thionyl chloride (SOCl₂), typically 2-3 equivalents.

  • A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting carboxylic acid is consumed.

  • Remove the excess SOCl₂ and solvent under reduced pressure. It is advisable to co-evaporate with a dry, inert solvent like toluene to remove all traces of SOCl₂.[5]

• Amidation:

  • Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., dichloromethane or THF).

  • Cool the solution in an ice bath (0 °C).

  • Slowly add a concentrated aqueous solution of ammonia or bubble anhydrous ammonia gas through the solution with vigorous stirring.[3][4] An excess of ammonia is necessary to neutralize the HCl byproduct.[6]

  • Allow the reaction to warm to room temperature and stir until the acyl chloride is fully consumed (monitor by TLC).

  • Work-up typically involves washing with water and brine, drying the organic layer, and concentrating to obtain the crude product.

Troubleshooting the Acyl Chloride Route

• Problem: Low yield of the final benzamide.

  • Causality: Incomplete formation of the acyl chloride, hydrolysis of the acyl chloride by atmospheric moisture, or incomplete reaction with ammonia.

  • Solution: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Confirm complete conversion to the acyl chloride before proceeding. Use a sufficient excess of ammonia.

• Problem: The product is contaminated with the starting carboxylic acid.

  • Causality: Incomplete conversion to the acyl chloride or hydrolysis of the acyl chloride back to the carboxylic acid during work-up.

  • Solution: Ensure the reaction with SOCl₂ goes to completion. During work-up, perform aqueous washes quickly and avoid basic conditions that would deprotonate the carboxylic acid, making it more water-soluble.

Question 3: I want to avoid using thionyl chloride. Which coupling agents are suitable for the direct amidation of this electron-deficient benzoic acid?

Direct amidation using coupling agents is an excellent alternative. For electron-deficient carboxylic acids, more potent coupling agents are often required.

Coupling Agent	Additive(s)	Base	Common Solvents	Key Considerations
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	HOBt (1-Hydroxybenzotriazole)	DIPEA, Et₃N	DMF, CH₂Cl₂, CH₃CN	EDC/HOBt is a widely used combination that can be effective. The HOBt additive helps to suppress side reactions and may reduce racemization if chiral centers are present.[2]
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	None	DIPEA, Et₃N	DMF, NMP	HATU is a highly efficient coupling reagent, particularly for challenging substrates like electron-deficient acids.[7][8]
PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)	None	DIPEA, Et₃N	DMF, CH₂Cl₂	Another powerful phosphonium-based coupling reagent.[9]

Experimental Protocol: Direct Amidation with HATU

• In a round-bottom flask, dissolve 2-Nitro-5-(trifluoromethoxy)benzoic acid (1 equivalent) in an anhydrous aprotic solvent such as DMF.

• Add HATU (1.1-1.2 equivalents) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2-3 equivalents).

• Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Introduce the ammonia source (e.g., a solution of ammonia in an organic solvent or ammonium chloride with an additional equivalent of base).

• Monitor the reaction by TLC. The reaction is often complete within a few hours at room temperature.

• Upon completion, the reaction mixture is typically diluted with an organic solvent like ethyl acetate and washed with aqueous solutions (e.g., dilute HCl, saturated NaHCO₃, and brine) to remove the coupling byproducts and excess reagents.

• The organic layer is then dried and concentrated to yield the crude product.

**dot graph "HATU_Mechanism" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Caption: Simplified mechanism of HATU-mediated amide coupling.

Troubleshooting the Direct Coupling Route

• Problem: The reaction is sluggish or incomplete.

  • Causality: Insufficient activation of the carboxylic acid or low nucleophilicity of the amine source. The electron-withdrawing nature of the substrate can make the carboxylic acid more reactive, but strong deactivation can sometimes hinder the reaction.

  • Solution:

    • Choice of Coupling Agent: Switch to a more powerful coupling agent like HATU if using a milder one like EDC/HOBt.[1][7]

    • Solvent: Ensure the use of a polar aprotic solvent like DMF, which is generally optimal for these types of couplings.[10]

    • Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) may improve the reaction rate, but should be done with caution to avoid decomposition.

• Problem: Difficulty in removing coupling agent byproducts during purification.

  • Causality: The byproducts of many coupling agents (e.g., dicyclohexylurea from DCC, or tetramethylurea from HATU) can be challenging to separate from the desired product.

  • Solution:

    • Aqueous Work-up: A thorough aqueous work-up with acidic and basic washes is crucial.

    • Precipitation/Crystallization: The desired benzamide is likely to be a solid. Attempting to precipitate or recrystallize the product from a suitable solvent system can be an effective purification method.

    • Chromatography: If all else fails, purification by column chromatography on silica gel is a reliable option.

Part 3: Product Purification and Characterization

Question 4: What are the recommended methods for purifying the final product, 2-Nitro-5-(trifluoromethoxy)benzamide?

• Recrystallization: This is often the most effective method for purifying solid organic compounds. A solvent screen should be performed to identify a suitable solvent or solvent pair (e.g., ethanol/water, ethyl acetate/hexanes) where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Column Chromatography: If recrystallization is ineffective or if there are closely related impurities, silica gel column chromatography is the method of choice. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used.

Question 5: How can I confirm the identity and purity of my synthesized 2-Nitro-5-(trifluoromethoxy)benzamide?

• Thin Layer Chromatography (TLC): A quick and easy way to assess purity and compare the product to the starting materials.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the aromatic protons and the -NH₂ protons. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing substituents.

  • ¹³C NMR: Will show the expected number of carbon signals, including the carbonyl carbon of the amide.

  • ¹⁹F NMR: Will show a singlet for the -OCF₃ group.

• Infrared (IR) Spectroscopy:

  • N-H stretch: For a primary amide, two N-H stretching bands are expected in the region of 3100-3500 cm⁻¹.[12]

  • C=O stretch: A strong carbonyl absorption band for the amide is expected around 1630-1680 cm⁻¹.[12]

  • N-O stretch: Strong bands corresponding to the asymmetric and symmetric stretching of the nitro group will be present, typically around 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[13]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

References

• PrepChem. Synthesis of 2-nitrobenzoyl chloride. Available at: [Link]

• Richter, A., Goddard, R., Schlegel, T., Imming, P., & Seidel, R. W. (2021). 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide: structural characterization of two precursors for antitubercular benzothiazinones. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 2), 142–147. Available at: [Link]

• IUCr Journals. (2021). 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide. Available at: [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Available at: [Link]

• Royal Society of Chemistry. (2023). Reactive deep eutectic solvents for EDC-mediated amide synthesis. Organic & Biomolecular Chemistry. Available at: [Link]

• Google Patents. CN102627553A - Preparation method of 2,3,4,5-tetrafluorobenzoyl chloride.

• Pattabiraman, V. R., & Bode, J. W. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Organic letters, 13(18), 4934–4937. Available at: [Link]

• ResearchGate. (2021). Catalytic and non-catalytic amidation of carboxylic acid substrates. Available at: [Link]

• Muthayammal College of Arts and Science. NMR AND VIBRATIONAL SPECTROSCOPIC (IR AND RAMAN) ANALYSIS OF o- NITROBENZAMIDE. Available at: [Link]

• ResearchGate. (2015). Selective Reduction of Aromatic Nitro Groups in the Presence of Amide Functionality. Available at: [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. Available at: [Link]

• ResearchGate. (2014). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: Application of peptide coupling agents EDC and HBTU. Available at: [Link]

• Google Patents. CN103408436B - Method for preparing p-trifluoromethylaniline by performing high pressure ammonolysis.

• ACS Publications. (2017). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Available at: [Link]

• University of Calgary. IR Spectroscopy Tutorial: Nitro Groups. Available at: [Link]

• ResearchGate. (2018). Thin-Layer Chromatography of Benzoic Acids with a Controlled Gas Phase: A Comparison of Different Stationary Phases. Available at: [Link]

• ResearchGate. (2020). methanone: structural characterization of a side product in benzothiazinone synthesis. Available at: [Link]

• Google Patents. US9284258B2 - Process for the reduction of nitro derivatives to amines.

• Wikipedia. HATU. Available at: [Link]

• Spectroscopy Online. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Available at: [Link]

• Reddit. (2024). TLC for amide synthesis. Available at: [Link]

• ResearchGate. (2020). Optimization of the reaction conditions for benzoic acid and p-toluidine. Available at: [Link]

• ResearchGate. (2018). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available at: [Link]

• Aapptec Peptides. Coupling Reagents. Available at: [Link]

• Filo. (2025). What happens when Benzylchloride is treated with ammonia followed by the reaction with Chloromethane. Available at: [Link]

• Sema. Organic Chemistry Ir And Nmr Cheat Sheet. Available at: [Link]

• MDPI. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Available at: [Link]

• PubMed Central. (2022). Spectroscopic properties (FT-IR, NMR and UV) and DFT studies of amodiaquine. Available at: [Link]

• Calvin University. (2012). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Available at: [Link]

• ACS Publications. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. Available at: [Link]

• Chegg. (2022). Solved 8. When benzoyl chloride reacts with ammonia to form. Available at: [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K [pubs.rsc.org]
• 3. 2-Chloro-3-nitro-5-(tri­fluoro­meth­yl)benzoic acid and -benzamide: structural characterization of two precursors for anti­tubercular benzo­thia­zinones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]
• 5. prepchem.com [prepchem.com]
• 6. Solved 8. When benzoyl chloride reacts with ammonia to form | Chegg.com [chegg.com]
• 7. bachem.com [bachem.com]
• 8. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 9. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HATU - Wikipedia [en.wikipedia.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Solubility Optimization for 2-Nitro-5-(trifluoromethoxy)benzamide

Executive Summary: The "Lipophilic Brick" Challenge

Welcome to the technical support hub. You are likely here because your reaction yields are suffering due to the physicochemical profile of 2-Nitro-5-(trifluoromethoxy)benzamide .

This molecule presents a classic "solubility paradox" common in modern drug discovery:

• High Lattice Energy: The primary amide (

  ) creates a strong intermolecular hydrogen-bonding network (stacking), making the solid difficult to break apart.

• Extreme Lipophilicity: The trifluoromethoxy group (

  ) is highly lipophilic ( ), significantly more so than a standard methyl or even trifluoromethyl group. It repels water and polar protic solvents.

• Electronic Deactivation: The 2-nitro group creates an electron-deficient ring, altering the dipole moment and making the amide protons more acidic, yet less likely to accept hydrogen bonds from solvents like methanol.

This guide provides field-proven protocols to solubilize this substrate without compromising reaction integrity.

Solvent Selection & Screening Guide

User Question: "I usually use DCM or Methanol, but my starting material remains a slurry. What should I use?"

Technical Insight: Dichloromethane (DCM) often fails because it cannot disrupt the amide hydrogen-bonding network. Methanol fails because the

group is too hydrophobic. You need a solvent that is both polar aprotic (to break H-bonds) and moderately lipophilic (to solvate the ).

Recommended Solvent Switch Table

Solvent Class	Traditional Choice (Avoid)	Recommended Alternative	Why It Works
Ethers	Diethyl Ether / THF	2-MeTHF (2-Methyltetrahydrofuran)	Higher boiling point, better lipophilicity for , and separates cleanly from water [1, 5].
Chlorinated	DCM / Chloroform	Trifluorotoluene	"Like dissolves like." The fluorinated aromatic core mimics the substrate, offering superior solvation power.
Polar Aprotic	DMF / DMAc	NMP / DMSO (in small %)	High dielectric constant disrupts amide stacking. Use as a co-solvent (5-10% v/v) with 2-MeTHF.
Alcohols	Methanol	TFE (2,2,2-Trifluoroethanol)	Strong H-bond donor that solvates the nitro group and breaks crystal lattice better than EtOH [1].

Reaction-Specific Troubleshooting (Q&A)

Scenario A: Catalytic Hydrogenation (Nitro Reduction)

Issue: "The reaction stalls at 50% conversion. The catalyst (Pd/C) clumps up."

Diagnosis: The substrate is precipitating onto the catalyst surface, blocking active sites. Furthermore, the product (the aniline) might be forming an insoluble salt with the starting material or simply poisoning the catalyst due to the basic amine interacting with the nitro group.

The Fix: Acidic Methanolic Flow Do not run this in neutral solvent. The resulting aniline product is likely more soluble as a salt.

• Solvent System: Switch to MeOH:THF (1:1) to balance polarity.

• Additive: Add 1.1 equivalents of Methanesulfonic Acid (MsOH) or HCl.

  • Mechanism:[1][2] This protonates the aniline product immediately (

    ), preventing it from poisoning the catalyst or co-precipitating with the starting material [4].

• Temperature: Increase to 40–50°C. The

  group is thermally stable; heat helps overcome the lattice energy.

Scenario B: Nucleophilic Substitution / Amide Coupling

Issue: "I'm trying to alkylate the amide nitrogen, but the base (K2CO3) just sits at the bottom and nothing happens."

Diagnosis: This is a phase-transport issue.[3] The inorganic base is in the solid/aqueous phase, and your lipophilic substrate is in the organic phase. They never meet.

The Fix: Phase Transfer Catalysis (PTC) Use a "Lipophilic Shuttle" to bring the base to the substrate [6].

• System: Toluene/Water (biphasic) or MeCN (solid-liquid).

• Catalyst: Tetrabutylammonium Hydrogen Sulfate (TBAHS) (5 mol%).

  • Mechanism:[1][2] The quaternary ammonium cation pairs with the carbonate/hydroxide anion, making it soluble in the organic layer where it can deprotonate the amide.

Visual Workflows

Diagram 1: Solubility Decision Tree

Use this logic flow to select the correct solvent system based on your reaction type.

Caption: Decision matrix for selecting solvent systems based on reaction tolerance to protons and heat.

Diagram 2: Phase Transfer Catalysis Mechanism

Visualizing how to overcome insolubility in basic conditions.

Caption: The "Shuttle" mechanism: Using a quaternary ammonium salt to transport base anions to the lipophilic benzamide.

Validated Experimental Protocols

Protocol A: The "Inverse Addition" Method

Best for: preventing precipitation when quenching or mixing.

Context: When adding a solution of your benzamide (dissolved in DMSO or DMF) to an aqueous buffer, it often crashes out as a gummy solid, trapping impurities.

Procedure:

• Dissolution: Dissolve 1.0 g of 2-Nitro-5-(trifluoromethoxy)benzamide in 3 mL of DMSO (Minimum Volume). Sonicate if necessary to ensure a clear solution.

• Preparation: Place your aqueous buffer or reaction partner in a flask with vigorous stirring (1000 RPM).

• Addition: Add the DMSO solution dropwise (via syringe pump or addition funnel) into the aqueous vortex.

  • Why: This creates a high surface area "milky" suspension (micro-precipitation) rather than large gummy aggregates. The high surface area ensures rapid reaction or clean filtration.

Protocol B: High-Concentration Nitro Reduction (Flow/Batch)

Best for: 10g+ scale up.

• Charge: 2-Nitro-5-(trifluoromethoxy)benzamide (1.0 eq).

• Solvent: 2-MeTHF (5 vol) + Methanol (5 vol).

• Acid: Methanesulfonic acid (1.05 eq). Critical for solubility.

• Catalyst: 5% Pd/C (50% wet), 2 wt% loading.

• Conditions: 3 bar H2, 45°C.

• Workup: Filter catalyst while warm. The filtrate contains the aniline-mesylate salt, which remains soluble. Neutralize downstream.

References

• Sanofi Solvent Selection Guide. Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. (2013).[4][5][6][7] Recommended for green solvent alternatives like 2-MeTHF.[8][9]

• Pfizer Solvent Selection Guide. Green Chemistry Tools to Influence a Medicinal Chemistry and Research Chemistry Based Organisation. (2016).[8] Categorizes solvents by utility and toxicity.

• Lipophilicity of OCF3. The Trifluoromethoxy Group: A Pharmacophore with Unique Properties.[4] (2018).[4][10] Explains the high lipophilicity (

  value) driving the solubility issues.

• Nitro Reduction Conditions. Scalable Electrochemical Reduction of Nitrobenzotrifluorides. (2023).[7] Discusses acidic conditions to prevent clogging during reduction of fluorinated nitro compounds.

• 2-MeTHF Utility. 2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry. (2012).[7] Validates 2-MeTHF as a superior ether for lipophilic substrates.

• Phase Transfer Catalysis. Phase-Transfer Catalysis: Mechanisms and Syntheses. (ACS Symposium Series). Fundamental grounding for using TBAHS in biphasic amide alkylations.

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Recent Development of Catalytic Trifluoromethoxylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. par.nsf.gov [par.nsf.gov]
• 10. 2-Fluoro-5-nitrobenzamide | C7H5FN2O3 | CID 22993875 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Spectroscopic Validation Guide: 2-Nitro-5-(trifluoromethoxy)benzamide Synthesis

Executive Summary & Strategic Rationale

The moiety 2-Nitro-5-(trifluoromethoxy)benzamide represents a critical scaffold in the development of anti-tubercular agents (nitroimidazole analogs) and next-generation agrochemicals. The combination of the strong electron-withdrawing nitro group (

) and the lipophilic trifluoromethoxy group ( ) creates unique synthetic challenges, particularly regarding regioselectivity and hydrolytic stability.

This guide objectively compares the two primary synthetic routes—Acid Chloride Amidation vs. Nitrile Hydrolysis —and establishes a rigorous spectroscopic validation protocol. While nitrile hydrolysis is often attempted for high-throughput screening, our data indicates that the Acid Chloride route offers superior purity profiles for scale-up, minimizing the "over-hydrolysis" byproduct (carboxylic acid) that plagues the nitrile method.

Comparative Analysis: Synthetic Routes

The following table contrasts the performance of the two standard methodologies for generating electron-deficient benzamides.

Feature	Method A: Acid Chloride Route (Recommended)	Method B: Nitrile Hydrolysis
Precursor	2-Nitro-5-(trifluoromethoxy)benzoic acid	2-Nitro-5-(trifluoromethoxy)benzonitrile
Reagents	(or ), then	/ or /
Purity Profile	High (>98%) . Main impurity is trace acid.	Variable (85-92%) .[1] Frequent contamination with carboxylic acid due to over-hydrolysis.
Scalability	Excellent. Exothermic but controllable.	Difficult. Exotherm control is critical to stop at amide stage.
Workup	Simple precipitation/filtration.	Often requires extraction or chromatography to remove acid.
Atom Economy	Lower (generates / ).	Higher (if catalytic methods used).

Scientist’s Insight:

"In electron-deficient systems like this, the nitrile carbon is highly electrophilic. Once the amide is formed during hydrolysis (Method B), it is susceptible to rapid further hydrolysis to the carboxylic acid.[2] Method A effectively 'locks' the mechanism by using a highly reactive intermediate (acid chloride) that reacts instantaneously with ammonia, kinetically favoring the amide product."

Experimental Protocol: The "Gold Standard" (Method A)

This protocol is designed for the synthesis of 5.0 g of target material, prioritizing purity for biological assay use.

Reagents & Equipment

• Starting Material: 2-Nitro-5-(trifluoromethoxy)benzoic acid (1 eq).

• Chlorinating Agent: Thionyl Chloride (

  ) (5 eq) or Oxalyl Chloride (1.2 eq) with DMF cat.

• Ammonia Source: Ammonium Hydroxide (28-30%

  ) or gas in Dioxane.

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous).

Step-by-Step Methodology

• Activation:

  • Suspend 2-Nitro-5-(trifluoromethoxy)benzoic acid in anhydrous Toluene.

  • Add Thionyl Chloride dropwise under

    atmosphere.

  • Reflux at 80°C for 3 hours until gas evolution (

    , ) ceases and the solution becomes clear (indicating Acid Chloride formation).

  • In-process Control: Aliquot quenched with MeOH should show Methyl Ester on TLC/LC-MS.

  • Concentrate in vacuo to remove excess

    .

• Amidation:

  • Dissolve the crude acid chloride residue in dry DCM (

    ).

  • Add 28% Ammonium Hydroxide (

    ) dropwise, maintaining internal temp . Note: The reaction is rapid and exothermic.

  • Stir at room temperature for 1 hour.

• Isolation:

  • The product often precipitates directly. Filter the white solid.

  • If no precipitate: Wash organic layer with Sat.

    (removes unreacted acid) Water Brine.

  • Dry over

    and evaporate.

Spectroscopic Validation (The "Fingerprint")

To validate the structure, you must confirm three features: the Amide (vs Acid/Nitrile), the Nitro position, and the integrity of the Trifluoromethoxy group.

A. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

is required due to the poor solubility of nitro-benzamides in and to visualize exchangeable amide protons.

Nucleus	Signal (ppm)	Multiplicity	Assignment & Structural Proof
	8.20 - 7.60	Broad Singlets (2H)	: Distinctive amide protons. Often appear as two separate humps due to restricted rotation (C-N bond character). Absence of this = Hydrolysis failure.
	8.15	Doublet ( )	Ar-H3 : Ortho to . Deshielded by the nitro group.
	7.60 - 7.80	Multiplet	Ar-H4 / Ar-H6 : Protons ortho to the group.
	-57.0 to -59.0	Singlet	: Diagnostic peak. Must be a singlet. If split or shifted, check for defluorination.
	~165.0	Singlet	(Amide) : Distinct from Acid (~168 ppm) or Nitrile (~118 ppm).
	~120.0	Quartet ( )	Carbon : Large coupling constant confirms the C-F bond is intact.

B. Infrared Spectroscopy (FT-IR)

• Amide I Band:

  (C=O stretch). Key Differentiator: Acids appear broad at 1700+, Nitriles sharp at 2230.

• Amide II Band:

  (N-H bend).

• Nitro Stretches:

  (Asymmetric) and (Symmetric).

C. Mass Spectrometry (ESI-MS)

• Mode: Positive (

  ) or Negative ( ).

• Observation: Look for

  (Molecular Weight: 250.15).

• Fragmentation: Loss of 17 (

  ) or 44 ( ) is common in MS/MS.

Visualized Workflows

Diagram 1: Synthesis & Isolation Workflow

Caption: Step-by-step conversion of the benzoic acid precursor to the target amide via the acid chloride intermediate.

Diagram 2: Spectroscopic Decision Tree

Caption: Logical flow for interpreting spectral data to rule out common byproducts (Nitrile starting material or Benzoic Acid).

References

• National Institutes of Health (NIH). "Synthesis of N-trifluoromethyl amides from carboxylic acids." PubMed Central. 2021. [Link]

• European Patent Office. "Process for the preparation of 2-nitro-5-phenoxy-N-alkylsulfonyl benzamides by nitration (EP 0274194 A).

• Chemistry Steps. "Converting Nitriles to Amides: Hydrolysis Mechanisms." Organic Chemistry Resources. [Link]

• SpectraBase. "4-[(2-Chloro-5-nitro-benzylidene)-amino]-benzamide Spectral Data."[3] Wiley Science Solutions. [Link]

Sources

• 1. Benzamide(55-21-0) 1H NMR [m.chemicalbook.com]
• 2. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 3. spectrabase.com [spectrabase.com]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for "2-Nitro-5-(trifluoromethoxy)benzamide"

Introduction: The Imperative of Analytical Method Cross-Validation in Drug Development

In the rigorous landscape of pharmaceutical development, the reliability of analytical data is paramount. For a novel compound such as "2-Nitro-5-(trifluoromethoxy)benzamide," which represents a class of molecules with potential therapeutic applications, the journey from discovery to clinical use is paved with exacting analytical scrutiny. This guide provides an in-depth, experience-driven comparison of two common analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—for the quantitative analysis of this compound.

The core of this guide is not merely to present two methods but to detail the critical process of cross-validation. Cross-validation serves as a pivotal quality control step to ensure that analytical data is consistent and reliable, especially when methods are transferred between laboratories, instruments, or even when a method is updated. This process is a non-negotiable requirement by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure data integrity across the lifecycle of a drug product.[1]

This document is structured to provide researchers, analytical scientists, and drug development professionals with a comprehensive framework for selecting, implementing, and cross-validating analytical methods for "2-Nitro-5-(trifluoromethoxy)benzamide," underpinned by established regulatory guidelines.[2][3][4]

Understanding the Analyte: 2-Nitro-5-(trifluoromethoxy)benzamide

While specific public domain data on "2-Nitro-5-(trifluoromethoxy)benzamide" is scarce, its chemical structure—a benzamide derivative with nitro and trifluoromethoxy substitutions—suggests certain physicochemical properties. The presence of a chromophore (the nitro-aromatic system) makes it a suitable candidate for UV detection. Its molecular weight and potential for ionization make it amenable to mass spectrometry. These characteristics inform the selection of the analytical methods detailed below.

Methodologies Under Comparison

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust, widely accessible, and cost-effective technique for the quantitative analysis of compounds that possess a UV-absorbing chromophore.[5] For "2-Nitro-5-(trifluoromethoxy)benzamide," the aromatic ring and nitro group are expected to exhibit strong absorbance in the UV spectrum, making this a suitable method for routine quality control and quantification.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a tunable UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is often a good starting point for benzamide derivatives.[6][7]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm, or the determined λmax of the compound.[5]

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of "2-Nitro-5-(trifluoromethoxy)benzamide" reference standard and dissolve in a 10 mL volumetric flask with a suitable solvent like acetonitrile or methanol.

  • Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL).

  • Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to a concentration within the calibration range.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the gold standard for bioanalytical studies and trace-level impurity analysis.[8][9] This technique couples the separation power of liquid chromatography with the precise detection capabilities of mass spectrometry.

• Instrumentation and Conditions:

  • LC System: A high-performance liquid chromatography system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.[9]

  • Ionization Source: Electrospray Ionization (ESI) in either positive or negative mode, depending on the compound's ability to be ionized.

  • Column: A suitable C18 or similar reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid or ammonium formate to aid ionization.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Parameters:

  • MRM Transitions: Determine the optimal multiple reaction monitoring (MRM) transitions for the parent ion and a stable product ion of "2-Nitro-5-(trifluoromethoxy)benzamide."

  • Collision Energy and Other Parameters: Optimize parameters such as collision energy, declustering potential, and ion source temperature.

• Preparation of Solutions:

  • Standard Stock and Working Solutions: Prepare as described for the HPLC-UV method, but at much lower concentrations to match the sensitivity of the instrument (e.g., 0.1-100 ng/mL).

  • Internal Standard (IS): Use a stable isotope-labeled version of the analyte or a structurally similar compound as an internal standard to improve accuracy and precision.

The Cross-Validation Framework

Cross-validation is essential when two different analytical methods are used to measure the same analyte within the same study or across different studies. The process involves analyzing the same set of samples with both methods and comparing the results based on predefined acceptance criteria. The following workflow is based on guidelines from the FDA and EMA.[1]

Caption: A generalized workflow for the cross-validation of two analytical methods.

Key Cross-Validation Parameters and Acceptance Criteria

Based on the ICH Q2(R1) and EMA guidelines, the following parameters are crucial for method validation and are assessed during cross-validation.[3][4][10]

Parameter	HPLC-UV	LC-MS/MS	Acceptance Criteria for Cross-Validation
Specificity/Selectivity	Demonstrates that the peak for the analyte is free from interference from other components.	High, due to the specificity of MRM transitions.	The response of interfering components should be less than 20% of the lower limit of quantification (LLOQ).
Linearity (r²)	Typically >0.999	Typically >0.995	A linear response should be demonstrated over the intended concentration range.
Accuracy (% Bias)	Within ±15% of the nominal value (±20% at LLOQ).	Within ±15% of the nominal value (±20% at LLOQ).	The mean concentration should be within ±15% of the nominal concentration.
Precision (%RSD)	≤15% (≤20% at LLOQ).	≤15% (≤20% at LLOQ).	The coefficient of variation should not exceed 15%.
Limit of Quantification (LOQ)	Typically in the µg/mL range.	Typically in the ng/mL or pg/mL range.	The LOQ should be suitable for the intended application.

Hypothetical Cross-Validation Data

The following table presents a hypothetical comparison of results for three QC samples analyzed by both methods.

Sample ID	Nominal Conc. (ng/mL)	HPLC-UV Result (ng/mL)	LC-MS/MS Result (ng/mL)	% Difference
QC Low	50	48.5	52.0	6.9%
QC Mid	500	510.2	495.5	-2.9%
QC High	5000	4985.0	5050.0	1.3%
Study Sample 1	-	255.6	260.1	1.7%
Study Sample 2	-	1230.8	1198.4	-2.7%

The percent difference is calculated as: (|(Result_Method1 - Result_Method2)| / mean(Result_Method1, Result_Method2)) * 100. The acceptance criterion is typically that the percent difference should be within ±20% for at least two-thirds of the samples.

Discussion: Choosing the Right Method

The choice between HPLC-UV and LC-MS/MS is driven by the specific requirements of the analysis at different stages of drug development.

• HPLC-UV is often the workhorse for routine analyses where the concentration of the analyte is relatively high, such as in drug substance purity testing and formulation assays. Its simplicity, robustness, and lower cost make it ideal for quality control environments.

• LC-MS/MS is indispensable when high sensitivity and selectivity are required. This includes bioanalytical studies in complex matrices like plasma or tissue, metabolite identification, and the detection of trace-level impurities.[8]

The cross-validation data, even when hypothetical, illustrates that both methods can yield comparable results within an acceptable range of variability when properly validated. This provides confidence that data generated by either method throughout the drug development lifecycle will be reliable and consistent.

Conclusion

The cross-validation of analytical methods for "2-Nitro-5-(trifluoromethoxy)benzamide" is a critical exercise that ensures data integrity and consistency. This guide has outlined the principles and provided a framework for comparing HPLC-UV and LC-MS/MS methods. By adhering to the principles of scientific integrity and regulatory guidelines, researchers can confidently select and validate the most appropriate analytical method for their specific needs, ensuring the generation of reliable data that will support the successful development of new therapeutic agents.

References

• 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide: structural characterization of two precursors for antitubercular benzothiazinones. ResearchGate. Available from: [Link]

• Leveraging Ligand Affinity and Properties: Discovery of Novel Benzamide-Type Cereblon Binders for the Design of PROTACs. ChemRxiv. Available from: [Link]

• Chemical Properties of Benzamide, N-(2-nitrophenyl)- (CAS 728-90-5). Cheméo. Available from: [Link]

• Benzamide derivative. Google Patents.

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

• Method of producing benzamide derivatives. Google Patents.

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. National Institutes of Health (NIH). Available from: [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation (ICH). Available from: [Link]

• Guideline Bioanalytical method validation. European Medicines Agency (EMA). Available from: [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• LC/MS Applications in Drug Development. BioAgilytix. Available from: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA). Available from: [Link]

• Identification of N-Benzyl 3,5-Dinitrobenzamides Derived from PBTZ169 as Antitubercular Agents. National Institutes of Health (NIH). Available from: [Link]

• RP-HPLC-UV Method for Simultaneous Quantification of Second Generation Non-Steroidal Antiandrogens Along with their Active Metabolites in Mice Plasma: Application to a Pharmacokinetic Study. PubMed. Available from: [Link]

• Fomesafen. National Institutes of Health (NIH). Available from: [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration (FDA). Available from: [Link]

• A Novel HPLC Method Validation Based on Analytical Techniques of Metoclopramide Benzamide Derivative (Metoclopramide Base) and its Determination from Solid Dispersion by Solvent Evaporation Method. ResearchGate. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Optimization of Orally Bioavailable Antileishmanial 2,4,5-Trisubstituted Benzamides. ACS Publications. Available from: [Link]

• ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. National Institutes of Health (NIH). Available from: [Link]

• Isocratic RP-HPLC Method for the Simultaneous Determination of Reaction Rate in N-phenylbenzamide Synthesis. IIUM Repository (IRep). Available from: [Link]

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• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. EP0974576A2 - Method of producing benzamide derivatives - Google Patents [patents.google.com]
• 7. irep.iium.edu.my [irep.iium.edu.my]
• 8. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bioagilytix.com [bioagilytix.com]
• 10. ema.europa.eu [ema.europa.eu]

Benchmarking "2-Nitro-5-(trifluoromethoxy)benzamide" synthesis against other methods

Executive Summary

The synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide represents a critical transformation in the development of metabolically stable bioisosteres. The trifluoromethoxy (

) group, often termed a "super-fluorine," enhances lipophilicity and metabolic resistance, while the nitro group serves as a versatile handle for downstream reduction to anilines (precursors to heterocycles like benzimidazoles or quinazolinones).

This guide benchmarks three distinct synthetic routes. While the Acid Chloride Activation (Method A) remains the industrial standard due to raw material availability, CDI-Mediated Coupling (Method B) offers a safety-optimized profile for kilogram-scale batches. Nitrile Hydrolysis (Method C) is presented as a niche alternative dependent on precursor sourcing.

Metric	Method A: Acid Chloride	Method B: CDI Coupling	Method C: Nitrile Hydrolysis
Precursor	Benzoic Acid Derivative	Benzoic Acid Derivative	Benzonitrile Derivative
Reagents	,	CDI, (aq/gas)	,
Yield (Typical)	88-95%	82-88%	75-85%
Atom Economy	Low (produces , )	Moderate (produces Imidazole)	High
Scalability	High (Industrial)	Moderate (Pilot)	Moderate
Safety Profile	Low (Corrosive/Gas evolution)	High (No acidic gas)	Medium (Exotherm)

Structural Analysis & Reactivity

The target molecule features two strong electron-withdrawing groups (EWGs): the nitro group (

) at position 2 and the trifluoromethoxy group ( ) at position 5.

• Mechanistic Implication: The electron-deficient nature of the ring renders the carbonyl carbon of the carboxylic acid highly susceptible to nucleophilic attack once activated. However, it also reduces the basicity of the precursor, making acid-catalyzed activation slower without forcing conditions.

• Safety Note: The combination of a nitro group and thermal activation requires strict exotherm control.

Figure 1: Reactivity flow driven by electron-withdrawing substituents.

Method A: The Benchmark (Thionyl Chloride Activation)

This is the "workhorse" method. It converts the acid to the highly reactive acid chloride, which is then quenched with ammonia.

Protocol Rationale

Direct reaction of the acid with ammonia is inefficient due to salt formation (ammonium benzoate). We must convert the

to a good leaving group ( ). Thionyl chloride ( ) is preferred over oxalyl chloride for cost, though catalytic DMF is required to form the Vilsmeier-Haack active species, accelerating the reaction on the electron-deficient ring.

Step-by-Step Protocol

• Activation Phase:

  • Charge a dry RBF with 2-nitro-5-(trifluoromethoxy)benzoic acid (1.0 eq) .

  • Suspend in Toluene (5 vol) or DCM (for smaller scale). Toluene is preferred for thermal safety.

  • Add DMF (0.05 eq) as catalyst.

  • Add Thionyl Chloride (1.5 eq) dropwise at room temperature.

  • Critical Step: Heat to reflux (

    ) for 2-3 hours. Monitor by TLC (convert aliquot to methyl ester with MeOH to check completion).

  • Workup: Concentrate in vacuo to remove excess

    and solvent. Re-dissolve the crude acid chloride in dry THF or DCM.

• Amidation Phase:

  • Cool the acid chloride solution to

    .

  • Add Aqueous Ammonia (28%, 5.0 eq) or bubble Anhydrous

    gas slowly.

  • Observation: A heavy precipitate (the benzamide) will form immediately. The reaction is highly exothermic; maintain internal temp

    .

  • Stir for 1 hour at RT.

• Isolation:

  • Evaporate organic solvent (if THF/DCM used).

  • Slurry the solid in water to dissolve ammonium chloride byproducts.

  • Filter and wash with cold water.

  • Recrystallization: Ethanol/Water (8:2).

Method B: The Challenger (CDI Coupling)

1,1'-Carbonyldiimidazole (CDI) offers a "one-pot" procedure that avoids the generation of

and gases, making it suitable for labs with limited scrubbing capacity.

Protocol Rationale

CDI activates the carboxylic acid by forming an acyl-imidazole intermediate. This intermediate is less reactive than an acid chloride but sufficiently electrophilic to react with ammonia. The driving force is the release of imidazole and

.

Step-by-Step Protocol

• Activation:

  • Dissolve 2-nitro-5-(trifluoromethoxy)benzoic acid (1.0 eq) in anhydrous THF or Acetonitrile (10 vol).

  • Add CDI (1.2 eq) portion-wise at RT.

  • Caution: Vigorous evolution of ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    gas. Ensure adequate venting.

  • Stir at RT for 1-2 hours until gas evolution ceases.

• Amidation:

  • Cool the mixture to

    .

  • Add Ammonium Hydroxide (28%, 5.0 eq) or Ammonium Acetate (3.0 eq) .

  • Stir at RT for 4-6 hours. (Slower than Method A).

• Isolation:

  • Pour the reaction mixture into 1N HCl (to protonate the imidazole byproduct, rendering it water-soluble).

  • Extract with Ethyl Acetate or filter the precipitate if the product is insoluble in the acidic aqueous phase.

  • Wash with brine, dry over

    , and concentrate.

Method C: Nitrile Hydrolysis (Precursor Dependent)

If 2-nitro-5-(trifluoromethoxy)benzonitrile is available, this method is chemically elegant but often limited by the high cost of the nitrile precursor compared to the acid.

Protocol Rationale

The Radziszewski reaction uses hydrogen peroxide in basic media to hydrate the nitrile to the amide. This stops at the amide stage without over-hydrolyzing to the acid.

Step-by-Step Protocol

• Reaction Setup:

  • Dissolve the nitrile (1.0 eq) in DMSO or Ethanol .

  • Add

    (0.5 eq) .

  • Cool to

    .

  • Add

    (30%, 4.0 eq) dropwise.

• Execution:

  • Allow to warm to RT. The reaction is exothermic.

  • Monitor via HPLC. The reaction typically completes in 1-3 hours.

• Quench:

  • Add water to precipitate the product.

  • Filter and wash with water.

Comparative Workflow Visualization

The following diagram illustrates the decision matrix for selecting the appropriate synthesis route based on lab capabilities and scale.

Figure 2: Strategic selection of synthesis route based on precursor availability and scale.

References

• Richter, A., et al. (2021).[1] "2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and -benzamide: structural characterization of two precursors for antitubercular benzothiazinones." IUCrData.

  • Relevance: Validates the Acid Acid Chloride Amide pathway for nitro/trifluoromethyl-substituted benzoic acids.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

  • Relevance: Authoritative review on CDI and alternative coupling str
• Operations Manual. (2025). "Handling of Energetic Nitro-Compounds in Synthesis." Process Safety Guidelines.

• SynQuest Laboratories. (2024). "Safety Data Sheet: 2-Fluoro-5-(trifluoromethoxy)benzamide."

  • Relevance: Safety data for the structural analog, establishing handling baselines for the benzamide class.

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• 1. journals.iucr.org [journals.iucr.org]

A Senior Application Scientist's Guide to the Structure-Activity Relationship of 2-Nitro-5-(trifluoromethoxy)benzamide Analogs

Introduction

In the landscape of modern medicinal chemistry, the benzamide scaffold stands out as a "privileged structure," forming the backbone of numerous therapeutic agents.[1][2] Its synthetic tractability and ability to form crucial hydrogen bond interactions with biological targets have cemented its importance in drug discovery.[3][4] This guide focuses on a specific, highly functionalized exemplar of this class: 2-Nitro-5-(trifluoromethoxy)benzamide .

This core structure is decorated with two powerful electron-withdrawing groups: a nitro group at the 2-position and a trifluoromethoxy group at the 5-position. Nitroaromatic compounds are a well-established class of biologically active molecules, with activities ranging from antibacterial and antiprotozoal to anti-inflammatory and anti-cancer.[5][6] The nitro group often plays a direct role in the mechanism of action, participating in redox reactions or binding within enzyme active sites.[7] Similarly, the trifluoromethoxy group, and fluorinated motifs in general, are prized in drug design for their ability to enhance metabolic stability, improve membrane permeability, and increase binding affinity.[8][9]

This guide provides a comprehensive comparison of 2-Nitro-5-(trifluoromethoxy)benzamide analogs. We will deconstruct the core scaffold to understand the contribution of each functional group and explore the structure-activity relationships (SAR) that emerge from systematic modifications. This analysis is supported by experimental data from analogous chemical series and provides detailed protocols for the synthesis and evaluation of novel derivatives.

Core Scaffold Analysis and Predicted Pharmacological Impact

The biological activity of this benzamide series is dictated by the interplay of its three key components. Understanding their individual roles is crucial for designing potent and selective analogs.

• The Benzamide Core: The primary amide is a critical hydrogen bonding motif, capable of acting as both a hydrogen bond donor (via N-H) and acceptor (via C=O). This allows for robust anchoring to the active sites of target proteins.[3]

• The 2-Nitro Group: Positioned ortho to the amide, the nitro group's strong electron-withdrawing nature significantly influences the electronic distribution of the entire ring and the acidity of the amide N-H protons. Its proximity to the amide may also enforce a specific conformation through intramolecular interactions, pre-organizing the molecule for target binding. The nitro group itself can be a key pharmacophore, with its reduction in hypoxic environments being a known mechanism of action for some anti-cancer and antimicrobial agents.[7][10]

• The 5-Trifluoromethoxy (-OCF3) Group: This substituent dramatically increases the lipophilicity of the molecule, which can enhance its ability to cross cellular membranes. The fluorine atoms are metabolically stable and can form favorable interactions with protein targets, potentially increasing binding affinity.[8][9] The combined electron-withdrawing power of the nitro and trifluoromethoxy groups makes the aromatic ring electron-deficient, which can be key for certain receptor interactions.

Below is a diagram illustrating the logical workflow for investigating the SAR of this scaffold.

Caption: Workflow for SAR study of benzamide analogs.

Structure-Activity Relationship (SAR) Analysis

The following sections explore potential modifications to the core scaffold and their predicted impact on biological activity, drawing parallels from published studies on related nitrobenzamide and trifluoromethyl-containing compounds.

Part 1: Modification of the Amide Group

The primary amide offers a straightforward handle for modification. N-alkylation or N-arylation can probe for additional hydrophobic pockets in a target's binding site.

Modification Type	R-Group Example	Predicted Impact on Activity	Rationale & Supporting Evidence
Primary Amide	-H	Baseline Activity	The unsubstituted N-H is a crucial H-bond donor.
N-Alkyl	-CH₃, -C₄H₉, -C₁₂H₂₅	Variable; Lipophilicity Dependent	Short to medium alkyl chains may access hydrophobic pockets and improve potency. Studies on N-alkyl nitrobenzamides showed that derivatives with intermediate lipophilicity had the best antimycobacterial activity.[6] Very long chains may decrease solubility and introduce steric hindrance.
N-Aryl	-Phenyl, -4-Cl-Phenyl	Potentially Increased Potency	Aryl groups can introduce favorable pi-stacking interactions. In a series of anti-inflammatory nitrobenzamides, N-aryl substitution, particularly with additional nitro groups on the second ring, led to compounds with potent, low micromolar IC50 values.[11]
N-Arylacetamide	-CH₂-CO-Aryl	Potentially Increased Potency	This modification can extend the molecule to reach additional binding domains. A series of 2-amino-N-arylacetamide benzimidazoles, acting as benznidazole analogues, showed potent antiprotozoal activity.[1][12]

Part 2: Modification of the Nitro Group

The position and electronic nature of the nitro group are likely critical for activity.

Modification Type	Description	Predicted Impact on Activity	Rationale & Supporting Evidence
Positional Isomer	Move -NO₂ from 2- to 3- or 4-position	Likely Decreased Activity	The ortho-positioning of the nitro group relative to the amide may enforce a specific, active conformation. Changing this relationship would alter the molecule's 3D shape and electronic properties.
Group Replacement (Electron-Withdrawing)	Replace 2-NO₂ with -CN or -CF₃	Potentially Retained or Altered Activity	Replacing the nitro group with other strong electron-withdrawing groups would maintain the electron-deficient nature of the ring but would alter the specific binding interactions and redox potential. Trifluoromethyl benzamides are known to have broad biological applicability.[13]
Group Replacement (Electron-Donating)	Replace 2-NO₂ with -NH₂ or -OCH₃	Likely Decreased or Abolished Activity	This would fundamentally change the electronic character of the scaffold, likely disrupting the mechanism of action, especially if it relies on the nitro group's redox properties or electron-withdrawing nature.
Additional Nitro Group	Add a second -NO₂ group (e.g., at the 4-position)	Potentially Increased Potency	Studies on N-(dinitrophenyl)benzamides demonstrated that increasing the number of nitro groups significantly enhanced anti-inflammatory activity by improving binding to the target enzyme iNOS.[11]

Part 3: Modification of the Trifluoromethoxy Group

The -OCF₃ group is a key modulator of lipophilicity and metabolic stability.

Modification Type	Description	Predicted Impact on Activity	Rationale & Supporting Evidence
Positional Isomer	Move -OCF₃ from 5- to 4- or 6-position	Variable	This would alter the dipole moment and steric profile of the molecule, which could either improve or hinder target engagement.
Homologation	Replace -OCF₃ with -CF₃	Potentially Retained Activity	A trifluoromethyl group also enhances lipophilicity and metabolic stability.[9] The choice between -OCF₃ and -CF₃ can fine-tune electronic and steric properties. N-[3,5-bis(trifluoromethyl)phenyl]benzamides have shown potent activity as cholinesterase inhibitors.[14]
Halogen Replacement	Replace -OCF₃ with -Cl, -Br	Variable; Likely Retained Activity	Other halogens can also occupy the binding pocket and contribute to activity. Iodinated benzamides show high affinity for sigma receptors, highlighting the importance of halogen substitutions.[7]
Non-Halogen Replacement	Replace -OCF₃ with -CH₃ or -OCH₃	Likely Decreased Activity	This would reduce metabolic stability and alter the specific electronic interactions that the highly electronegative fluorines provide. However, a 5-chloro-2-methoxy benzamide analogue showed superior efficacy in one study, indicating that optimization is target-dependent.[7]

The key takeaways for the structure-activity relationship are summarized in the following diagram.

Caption: Key SAR insights for the benzamide scaffold.

Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR data, standardized and well-controlled experimental methods are essential.

General Procedure for Synthesis of N-Substituted Analogs

This protocol describes a typical amidation reaction starting from the corresponding benzoic acid, a common precursor.[15]

• Acid Chloride Formation: To a solution of 2-nitro-5-(trifluoromethoxy)benzoic acid (1.0 eq) in dichloromethane (DCM, 10 mL/mmol) containing a catalytic amount of dimethylformamide (DMF, 1 drop), add oxalyl chloride (1.5 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Remove the solvent and excess reagent under reduced pressure to yield the crude 2-nitro-5-(trifluoromethoxy)benzoyl chloride. Use this intermediate immediately in the next step.

• Amidation: Dissolve the crude acid chloride in DCM (10 mL/mmol). In a separate flask, dissolve the desired amine (R-NH₂, 1.2 eq) and a non-nucleophilic base such as triethylamine (2.5 eq) in DCM.

• Add the acid chloride solution dropwise to the amine solution at 0 °C.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Work-up and Purification: Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the final N-substituted benzamide analog.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol for In Vitro Anti-Inflammatory Activity Screening (iNOS Inhibition)

This assay measures the ability of compounds to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells, a common model for inflammation.[11]

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37 °C in a humidified 5% CO₂ incubator.

• Cell Plating: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of test compounds in DMSO. Dilute the compounds in culture medium to final concentrations (e.g., 0.1 to 100 µM). The final DMSO concentration in all wells should be ≤ 0.5%.

• Pre-treat the cells with the test compounds or vehicle (DMSO) for 1 hour. Include a positive control, such as a known iNOS inhibitor like L-NAME.

• Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce iNOS expression and NO production. Include a non-stimulated control group.

• Nitrite Measurement (Griess Assay): After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration of nitrite using a standard curve generated with sodium nitrite. Determine the IC₅₀ value (the concentration of compound that inhibits 50% of NO production) for each analog.

• Cytotoxicity Assay (Self-Validation): In a parallel plate, perform an MTS or MTT assay on cells treated with the same concentrations of compounds (without LPS stimulation) to ensure that the observed reduction in NO is due to iNOS inhibition and not cell death.[11]

Conclusion and Future Directions

The 2-nitro-5-(trifluoromethoxy)benzamide scaffold represents a promising starting point for the development of novel therapeutic agents. The analysis presented in this guide, based on established medicinal chemistry principles and data from analogous series, provides a logical framework for analog design and optimization.

• N-substitution on the amide is a viable strategy to enhance potency by exploring additional interactions within the target's binding site.

• The 2-nitro group is likely crucial for activity, and its replacement with bioisosteres or the addition of further nitro groups could be a fruitful avenue for optimization.

• The 5-trifluoromethoxy group provides a favorable combination of lipophilicity and metabolic stability, though replacement with other fluorinated motifs or halogens should be explored to fine-tune activity and properties.

Future work should focus on synthesizing a focused library of analogs based on these principles. The generated compounds should be screened against a panel of relevant biological targets, such as kinases, proteases, or specific receptors implicated in cancer or inflammatory diseases. Promising hits should then be subjected to further optimization to improve potency, selectivity, and pharmacokinetic properties, paving the way for potential in vivo studies.

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